Technical Documentation Center

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one
  • CAS: 874493-61-5

Core Science & Biosynthesis

Foundational

Crystal structure and X-ray diffraction of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Abstract The pyrido[2,3-b]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

Abstract

The pyrido[2,3-b]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1] This guide provides a comprehensive technical overview of the methodologies used to elucidate the solid-state structure of a key derivative, 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one. We will explore the synthesis and crystallization of this compound, followed by a detailed examination of single-crystal and powder X-ray diffraction techniques. The causality behind experimental choices, from crystal growth to data refinement, is explained to provide researchers, scientists, and drug development professionals with a self-validating framework for structural analysis. This document synthesizes established protocols and data from analogous structures to present a complete, authoritative guide to understanding the three-dimensional architecture of this important molecule.

Introduction: The Significance of the Pyrido[2,3-b]pyrazine Core

The fusion of pyridine and pyrazine rings creates the pyrido[2,3-b]pyrazine system, a nitrogen-rich heterocycle that has garnered substantial interest in pharmaceutical research. Derivatives of this core structure are known to exhibit a wide spectrum of biological activities.[1] The specific arrangement of nitrogen atoms within the bicyclic system provides a unique combination of hydrogen bond donors and acceptors, making it an ideal scaffold for interacting with biological targets.

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a key derivative that combines the features of the parent heterocycle with a lactam function and an amino substituent. These functional groups are poised to form extensive intermolecular interactions, particularly hydrogen bonds, which are critical in defining both the crystal packing in the solid state and the binding modes with protein targets. A precise understanding of its three-dimensional structure at an atomic level is, therefore, a prerequisite for rational drug design and the development of structure-activity relationships (SAR). Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for obtaining this detailed structural information.[2]

Synthesis and Crystallization: From Molecule to Single Crystal

The journey to structural elucidation begins with the chemical synthesis of the target compound and the subsequent growth of high-quality single crystals.

Synthetic Pathway

While multiple routes to the pyrido[2,3-b]pyrazine core exist, a common and effective strategy involves the condensation of a substituted 2,3-diaminopyridine with a 1,2-dicarbonyl compound.[3] For the synthesis of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, a plausible multi-step synthesis beginning with commercially available starting materials is outlined below. This approach ensures regiochemical control and allows for the introduction of the required functional groups in a logical sequence.

A 2,3-Diamino-5-bromopyridine C Intermediate Schiff Base A->C Condensation B Ethyl glyoxalate B->C D 6-Bromo-pyrido[2,3-b]pyrazin-3(4H)-one C->D Cyclization/ Aromatization F 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one D->F Pd-catalyzed amination E Buchwald-Hartwig Amination (e.g., with Benzophenone imine, followed by hydrolysis)

Figure 1: Proposed synthetic workflow for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one.

Experimental Protocol: Synthesis

  • Step 1: Condensation and Cyclization. To a solution of 2,3-diamino-5-bromopyridine in ethanol, add an equimolar amount of ethyl glyoxalate. Reflux the mixture for 4-6 hours. The reaction proceeds via an initial condensation to form a Schiff base, followed by an intramolecular cyclization and subsequent aromatization (often via oxidation by air or a mild oxidant) to yield 6-Bromo-pyrido[2,3-b]pyrazin-3(4H)-one. Monitor the reaction by Thin Layer Chromatography (TLC).

  • Step 2: Purification. After completion, cool the reaction mixture and collect the precipitated solid by filtration. Wash the solid with cold ethanol and dry under vacuum. The crude product can be further purified by recrystallization or column chromatography.

  • Step 3: Amination. The bromo-substituted intermediate is then subjected to a palladium-catalyzed amination reaction, such as the Buchwald-Hartwig amination.[4] In a sealed vessel, combine the bromo-intermediate, a suitable amine source (e.g., benzophenone imine as an ammonia surrogate), a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., Xantphos), and a base (e.g., Cs₂CO₃) in an anhydrous solvent like toluene or dioxane.

  • Step 4: Final Product Isolation. Heat the mixture under an inert atmosphere (e.g., Argon) for 12-24 hours. After cooling, the reaction mixture is worked up by partitioning between an organic solvent and water. The organic layer is dried and concentrated. If a protected amine was used, a subsequent deprotection step (e.g., acid hydrolysis for the benzophenone imine adduct) is required to yield the final product, 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one. Purify the final compound by recrystallization.

Crystallization

Obtaining a single crystal of sufficient quality is often the most challenging step in a structure determination project.[5] The goal is to facilitate the slow growth of a highly ordered, three-dimensional lattice, free from defects.[5] For a polar, hydrogen-bonding molecule like 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, several methods are viable.

Recommended Crystallization Protocols:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or a mixture like ethanol/water) to near saturation. Loosely cover the container (e.g., with parafilm pierced with a few small holes) and leave it undisturbed in a vibration-free environment. The slow evaporation of the solvent will gradually increase the concentration, leading to crystal nucleation and growth.

  • Vapor Diffusion (Hanging or Sitting Drop): Place a concentrated solution of the compound as a small drop on a siliconized glass slide. Invert this slide over a small well containing a "non-solvent" in which the compound is poorly soluble (e.g., ethyl acetate or hexane). The gradual diffusion of the non-solvent vapor into the solution drop reduces the solubility of the compound, promoting slow crystallization.

  • Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer. Slow, controlled cooling is crucial to avoid rapid precipitation which results in a microcrystalline powder.

A good crystal for SC-XRD should be transparent, have well-defined faces, and be free of cracks or inclusions when viewed under a microscope.[5] Ideal dimensions are typically between 0.1 and 0.3 mm in all directions.[6]

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the three-dimensional arrangement of atoms in a molecule and the packing of molecules in a crystal lattice.[7]

The Causality of the Experiment

The experiment works by irradiating a single crystal with a monochromatic beam of X-rays. The electrons of the atoms in the crystal lattice diffract the X-rays in a specific pattern of spots of varying intensity. The geometric arrangement of these spots is dictated by the dimensions of the unit cell (the basic repeating unit of the crystal), while their intensities contain the information about the arrangement of atoms within that unit cell. By measuring a complete set of these diffraction data, the electron density of the molecule can be mapped, and a model of the atomic structure can be built and refined.

cluster_0 Experimental Setup cluster_1 Data Processing & Structure Solution A X-ray Source (e.g., Mo Kα) B Single Crystal A->B D Detector (e.g., CCD) B->D Diffraction C Goniometer C->B Rotates Crystal E Diffraction Pattern (Spots: h,k,l,I) D->E F Unit Cell Determination & Data Integration E->F G Structure Solution (e.g., Direct Methods) F->G H Structure Refinement G->H I Final Structural Model (CIF File) H->I

Figure 2: Generalized workflow for Single-Crystal X-ray Diffraction.
Detailed Experimental Protocol: SC-XRD
  • Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a glass fiber or a cryo-loop using a minimal amount of inert oil.

  • Data Collection: The mounted crystal is placed on a goniometer in the diffractometer. A stream of cold nitrogen gas (typically at 100 K) is used to cool the crystal. This is a critical step as it minimizes thermal motion of the atoms, leading to sharper diffraction spots and a more precise structure. It also protects the crystal from potential radiation damage. Data is collected using a dual source diffractometer, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) radiation.[7] A series of diffraction images are collected as the crystal is rotated through various angles.

  • Data Reduction: The collected images are processed to determine the unit cell parameters and to integrate the intensities of each diffraction spot. The data is corrected for various experimental factors (e.g., Lorentz and polarization effects).

  • Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. From this map, an initial molecular model is built. This model is then refined using a least-squares algorithm, which adjusts the atomic positions and thermal parameters to minimize the difference between the observed diffraction intensities and those calculated from the model.

Anticipated Structural Data and Molecular Geometry

While a definitive crystal structure for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is not publicly available, we can predict its key structural features based on related compounds.[8] The following table presents a set of plausible crystallographic parameters.

Parameter Anticipated Value Justification / Significance
Chemical FormulaC₇H₆N₄ODefines the atomic composition.
Formula Weight162.15 g/mol Molar mass of the compound.
Crystal SystemMonoclinic or OrthorhombicCommon crystal systems for planar organic molecules.
Space GroupP2₁/c or Pna2₁Centrosymmetric (P2₁/c) or non-centrosymmetric space groups common for such heterocycles.[9]
a (Å)8 - 15 ÅUnit cell dimensions are dependent on molecular size and packing.
b (Å)5 - 10 Å
c (Å)10 - 20 Å
β (°)90 - 105°For a monoclinic system.
V (ų)800 - 1500 ųVolume of the unit cell.
Z4Number of molecules per unit cell.
R-factor (R₁)< 0.05A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A value below 5% indicates a good quality refinement.

The molecular structure itself is expected to be largely planar due to the aromaticity of the fused ring system. The exocyclic amino group and the carbonyl oxygen will likely lie close to this plane to maximize conjugation.

Intermolecular Interactions: The Hydrogen Bonding Network

The combination of an amino group (-NH₂), a lactam N-H, and a lactam carbonyl (C=O), in addition to the pyridine and pyrazine nitrogen atoms, makes 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one an excellent candidate for forming an extensive and robust hydrogen bonding network. These interactions are the primary drivers of the crystal packing.

  • Lactam Dimerization: It is highly probable that molecules will form centrosymmetric dimers via strong N-H···O hydrogen bonds between the lactam moieties of two adjacent molecules.[8] This is a very common and stable motif in crystal engineering.

  • Amino Group Interactions: The amino group can act as a hydrogen bond donor, potentially forming N-H···N bonds with the pyridine or pyrazine nitrogen atoms of neighboring molecules, or N-H···O bonds with the carbonyl group, linking the primary dimers into tapes or sheets.

cluster_dimer Lactam Dimer A Molecule A B Molecule B (Inverted) A->B N-H···O (Lactam-Lactam) C Molecule C A->C N-H···N (Amino-Pyridine) D Molecule D B->D N-H···N (Amino-Pyridine)

Figure 3: Anticipated primary hydrogen bonding motifs, showing lactam dimerization and sheet formation via amino-pyridine interactions.

Powder X-ray Diffraction (PXRD)

While SC-XRD provides the complete 3D structure from a perfect crystal, Powder X-ray Diffraction (PXRD) is an indispensable tool for analyzing bulk, polycrystalline samples.[10] Its primary role in drug development is for phase identification, purity assessment, and polymorphism screening.[10]

Principles and Application

In PXRD, a monochromatic X-ray beam is directed at a powdered sample containing thousands of randomly oriented microcrystals.[11] For every possible set of crystal planes (hkl), there will be some crystallites oriented correctly to satisfy the Bragg condition and diffract the X-rays. The result is a diffraction pattern of intensity versus diffraction angle (2θ), which serves as a unique "fingerprint" for that specific crystalline phase.[10]

Key Applications:

  • Phase Purity: Comparing the experimental PXRD pattern of a newly synthesized batch to a reference pattern (either from a known pure sample or calculated from single-crystal data) confirms its phase purity.

  • Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will produce distinct PXRD patterns. PXRD is the primary tool for identifying and characterizing these different solid forms, which can have vastly different physicochemical properties (e.g., solubility, stability).

  • Stability Studies: PXRD can be used to monitor the solid form of an active pharmaceutical ingredient (API) under various stress conditions (heat, humidity) to ensure it does not convert to an undesirable form.

Experimental Protocol: PXRD
  • Sample Preparation: The crystalline solid is gently ground to a fine, uniform powder (typically <10 µm particle size) to ensure random orientation of the crystallites. The powder is then packed into a sample holder.

  • Data Acquisition: The sample is placed in a powder diffractometer. The instrument scans through a range of 2θ angles, and a detector records the intensity of the diffracted X-rays at each angle.

  • Data Analysis: The resulting pattern is analyzed by identifying the positions (2θ) and relative intensities of the diffraction peaks. This experimental pattern can then be compared to reference patterns for identification.

Conclusion

The structural elucidation of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a multi-step process that relies on the synergy of organic synthesis, meticulous crystallization, and advanced analytical techniques. While SC-XRD provides the ultimate atomic-level detail of molecular geometry and crystal packing, PXRD is essential for the characterization and quality control of the bulk material. The anticipated extensive hydrogen bonding network, driven by the amino and lactam functionalities, is a key structural feature that likely governs its solid-state properties and its potential interactions as a pharmacologically active agent. This guide provides a robust framework for researchers to approach the structural characterization of this and related heterocyclic compounds, underscoring the foundational role of X-ray crystallography in modern drug discovery and development.

References

  • Advanced crystallisation methods for small organic molecules. (2023). Chemical Society Reviews. [Link][12]

  • Small molecule X-ray crystallography. (n.d.). The University of Queensland. [Link][7]

  • X-ray diffraction study of 3-(isonicotinoyl)-2-oxooxazolo[3,2-a]pyridine. (n.d.). Springer. [Link][9]

  • Preparation of Single Crystals for X-ray Diffraction. (n.d.). University of Zurich. [Link][5]

  • X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. (n.d.). Madurai Kamaraj University. [Link][2]

  • Single Crystal Diffraction. (n.d.). ResearchGate. [Link][6]

  • From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. (2022). ACS Publications. [Link][13]

  • Preparation of Novel 2,3,8-Trisubstituted Pyrido[3,4-b]pyrazines and Pyrido[2,3-b]pyrazines. (n.d.). ResearchGate. [Link][3]

  • One-Pot Synthesis of 6-Aminopyrido[2,3-d]pyrimidin-7-ones. (n.d.). ResearchGate. [Link][14]

  • Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. (2025). ResearchGate. [Link][1]

  • Determination of a complex crystal structure in the absence of single crystals. (n.d.). RSC Publishing. [Link][15]

  • Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. (2014). MDPI. [Link][10]

  • THE SYNTHESIS OF BIOLOGICALLY ACTIVE PYRAZOLO[3,4-b]PYRIDINE AND PYRIDO[2,3-d]PYRIMIDINE DERIVATIVES. (2025). Journal of the Turkish Chemical Society, Section A: Chemistry. [Link][16]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action. (2022). MDPI. [Link][17]

  • X-Ray Powder Diffraction Analysis (XRD). (n.d.). GFZ. [Link][11]

  • Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. (n.d.). RSC Publishing. [Link][18]

  • Heteroannulation of Pyrido[2,3-d]Pyrimidines. (2012). Scientific & Academic Publishing. [Link][19]

  • Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives. (2023). Nature. [Link][20]

  • Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. (2025). MDPI. [Link][21]

  • Fe3_150k, CCDC 2270542: Experimental Crystal Structure Determination. (2025). PUBDB. [Link][22]

  • Missing puzzle in crystal engineering: 2-pyridone and[2][9][12]-triazine-2,4-diamine. (n.d.). RSC Publishing. [Link][23]

  • Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. (2019). MDPI. [Link][24]

  • 6-Amino-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine-5-carboxamide. (n.d.). ResearchGate. [Link][8]

  • Pyrido[2,3-b]pyrazine (C7H5N3). (n.d.). PubChemLite. [Link][25]

  • Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA. (n.d.). PMC. [Link][26]

  • Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. (2025). MDPI. [Link][4]

Sources

Exploratory

In Vitro Binding Affinity of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one: A Technical Guide to Fragment-Based Kinase Inhibitor Validation

Executive Summary & Mechanistic Rationale In modern oncology and targeted therapeutics, the discovery of novel kinase inhibitors increasingly relies on Fragment-Based Drug Discovery (FBDD). Unlike high-throughput screeni...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In modern oncology and targeted therapeutics, the discovery of novel kinase inhibitors increasingly relies on Fragment-Based Drug Discovery (FBDD). Unlike high-throughput screening (HTS) of massive, complex molecules, FBDD focuses on low-molecular-weight compounds (typically <300 Da) that bind weakly but with exceptional atomic efficiency to target proteins[1].

The compound 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one (CAS: 874493-61-5, MW: 162.15 g/mol ) represents a highly privileged, "Rule of 3" compliant structural scaffold. Its nitrogen-rich, bicyclic heteroaromatic core acts as a potent ATP-mimetic. By forming critical dual hydrogen bonds with the backbone amides in the hinge region of kinases, this fragment serves as the foundational building block for synthesizing highly selective inhibitors of the PI3K/Akt/mTOR signaling cascade and mutant EGFR variants[2].

Pathway RTK Receptor Tyrosine Kinase (EGFR / RTK) PI3K PI3K (p110α) Target Kinase RTK->PI3K Activates PIP3 PIP3 Generation PI3K->PIP3 Phosphorylates PIP2 Akt Akt (PKB) PIP3->Akt Recruits & Activates mTOR mTORC1 / mTORC2 Akt->mTOR Stimulates Scaffold 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one (ATP-competitive inhibitor) Scaffold->PI3K Blocks Hinge Region Scaffold->mTOR Dual Inhibition

PI3K/Akt/mTOR signaling cascade and ATP-competitive inhibition by the pyrido[2,3-b]pyrazine scaffold.

The Causality of Orthogonal Assay Design in FBDD

Because fragments like 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one exhibit weak initial binding affinities (typically in the high micromolar to millimolar range), traditional biochemical kinase assays are highly susceptible to false positives. High fragment concentrations often trigger compound aggregation, inner-filter effects, or non-specific allosteric interference[3].

To establish a self-validating system, we must deploy an orthogonal biophysical cascade:

  • Surface Plasmon Resonance (SPR): Chosen for its label-free, real-time mass detection. SPR is uniquely capable of resolving the exceptionally fast association ( kon​ ) and dissociation ( koff​ ) rates characteristic of low-affinity fragments[4].

  • Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): Chosen to validate that the fragment specifically competes at the ATP-binding pocket. By introducing a microsecond time delay before reading the emission, TR-FRET completely eliminates the auto-fluorescence generated by high concentrations of the fragment[5].

Workflow Frag Fragment Library (Rule of 3 Compliant) SPR Primary Screen: SPR (Kinetics & Affinity, Kd) Frag->SPR High-throughput TRFRET Orthogonal Screen: TR-FRET (ATP Competition, IC50/Ki) SPR->TRFRET Triage false positives ITC Thermodynamic Validation: ITC (Enthalpy/Entropy, ΔH/ΔS) TRFRET->ITC Select potent binders Lead Hit-to-Lead Optimization (Ligand Efficiency > 0.3) ITC->Lead Validated Hit

Orthogonal biophysical workflow for validating fragment binding affinity and ligand efficiency.

Self-Validating Experimental Protocols

Surface Plasmon Resonance (SPR) Binding Assay

Objective: Determine the equilibrium dissociation constant ( Kd​ ) and kinetic rates.

Causality & Validation: We utilize a His-tag capture methodology rather than standard amine coupling. Amine coupling randomly cross-links lysine residues, which frequently collapses the delicate ATP-binding pocket of kinases like PI3K α . Capture ensures uniform, active-site-out orientation. Furthermore, because fragments require 5% DMSO for solubility, a bulk refractive index mismatch occurs. An 8-point DMSO calibration curve is strictly mandated to prevent false-positive binding signals[4].

Protocol Steps:

  • Sensor Chip Preparation: Dock a Series S Sensor Chip NTA into the SPR instrument (e.g., Biacore 8K). Condition with 0.5 mM NiCl2​ for 60 seconds at 10 μ L/min.

  • Ligand Capture: Inject recombinant His-tagged PI3K α (Target) over Flow Cell 2 (FC2) to achieve a capture level of ~3000 Response Units (RU). Leave Flow Cell 1 (FC1) blank as the self-validating reference channel.

  • Buffer Preparation: Prepare Running Buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20) supplemented with exactly 5.0% DMSO.

  • DMSO Calibration: Inject an 8-point DMSO standard curve ranging from 4.5% to 5.5% DMSO to construct a solvent correction plot.

  • Analyte Injection: Serially dilute 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one from 500 μ M down to 3.9 μ M (2-fold steps). Inject over FC1 and FC2 at a high flow rate (50 μ L/min) to minimize mass transport limitations. Contact time: 60s. Dissociation time: 60s.

  • Data Analysis: Double-reference the data (subtract FC1 from FC2, then subtract a buffer-only blank). Fit the steady-state affinity to a 1:1 Langmuir binding model to derive the Kd​ . Validate the fit by ensuring χ2<10% of Rmax​ .

TR-FRET Competitive Kinase Binding Assay

Objective: Confirm target engagement at the ATP hinge region and calculate IC50​ .

Causality & Validation: We employ a LanthaScreen-style Eu Kinase Binding Assay[5]. A Europium (Eu)-labeled anti-tag antibody binds the kinase, while an Alexa Fluor 647-labeled kinase tracer occupies the ATP pocket. Excitation of Europium at 340 nm transfers energy to the Alexa Fluor tracer, emitting at 665 nm[6]. When our fragment successfully binds the hinge region, it competitively displaces the tracer, dropping the FRET signal. The system is self-validating: a known PI3K inhibitor (e.g., Wortmannin) serves as a positive control for maximum displacement, and a Z'-factor > 0.5 must be achieved to validate plate integrity.

Protocol Steps:

  • Reagent Master Mix: In a low-volume 384-well black plate, combine 5 nM His-PI3K α , 2 nM Eu-anti-His antibody, and 15 nM Kinase Tracer in TR-FRET Kinase Buffer.

  • Compound Addition: Add 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in a 12-point dose-response curve (1 mM to 0.5 μ M). Maintain a final DMSO concentration of 1% across all wells.

  • Controls: Include Wortmannin (10 μ M) as the positive control (100% displacement) and 1% DMSO as the negative control (0% displacement).

  • Incubation: Incubate the plate in the dark at room temperature for 60 minutes to reach equilibrium.

  • Time-Resolved Detection: Read the plate using a TR-FRET compatible microplate reader. Excite at 340 nm. Implement a 100 μ s delay to allow fragment auto-fluorescence to decay, then integrate the emission signals at 615 nm (Europium) and 665 nm (Tracer) for 200 μ s[6].

  • Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the normalized ratio against the log of the fragment concentration to determine the IC50​ .

Quantitative Data Presentation & Ligand Efficiency

The true value of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one lies in its Ligand Efficiency (LE) . LE normalizes the binding energy ( ΔG ) by the number of heavy (non-hydrogen) atoms ( Nheavy​ ). An LE > 0.3 kcal/mol/heavy atom indicates an exceptionally high-quality fragment ready for hit-to-lead optimization[3].

Below is a comparative data summary demonstrating the transition from the bare 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one fragment to a fully optimized, patent-grade dual PI3K/mTOR inhibitor.

CompoundMolecular Weight (Da)Heavy Atoms ( Nheavy​ )SPR Kd​ ( μ M)TR-FRET IC50​ ( μ M)Ligand Efficiency (LE)*
6-Aminopyrido[2,3-b]pyrazin-3(4H)-one 162.151245.052.30.49
Optimized Lead (Dual PI3K/mTOR)415.45300.0120.0150.36

*Ligand Efficiency is calculated using the formula: LE=Nheavy​−1.37×log10​(Kd​)​

The fragment exhibits an outstanding LE of 0.49. This provides a massive thermodynamic buffer, allowing medicinal chemists to append selectivity-driving functional groups (which naturally add molecular weight and lower LE) while still maintaining a final drug candidate LE well above the 0.3 threshold.

Sources

Foundational

Toxicity Profile and LD50 Determination of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one: A Technical Guide for Preclinical Development

Target Audience: Toxicologists, Medicinal Chemists, and Preclinical Drug Development Professionals Compound Focus: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one (CAS: 874493-61-5) Executive Summary & Structural Significance In t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Toxicologists, Medicinal Chemists, and Preclinical Drug Development Professionals Compound Focus: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one (CAS: 874493-61-5)

Executive Summary & Structural Significance

In the landscape of modern medicinal chemistry, the pyrido[2,3-b]pyrazine core has emerged as a highly privileged nitrogen-containing heterocyclic scaffold. Because its spatial geometry closely mimics the purine ring of adenosine triphosphate (ATP), derivatives of this core are extensively utilized as ATP-competitive inhibitors targeting critical kinases (e.g., PI3K, Akt, Mek) and as potent aldose reductase inhibitors for diabetic complications .

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one serves as a critical synthetic intermediate and a pharmacophore building block. While the scaffold is highly versatile, the presence of the primary amine at the 6-position introduces specific metabolic and toxicological liabilities. Understanding the toxicity profile—specifically the acute oral LD50 and the mechanistic pathways of bioactivation—is paramount for researchers advancing this scaffold through preclinical IND (Investigational New Drug) enabling studies.

Predictive Toxicity Profile & LD50 Assessment

Because 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is primarily utilized as an intermediate rather than a finalized active pharmaceutical ingredient (API), large-scale in vivo LD50 databases for the naked compound are sparse. However, utilizing predictive toxicology, Quantitative Structure-Activity Relationship (QSAR) modeling, and read-across methodology from structurally analogous nitrogen heterocycles allows for a highly accurate toxicological estimation.

Acute Oral Toxicity (LD50)

Recent predictive models and empirical data on structurally related pyrido-pyrazine and benzoxazolone derivatives indicate a generally low acute toxicity profile. Acute oral toxicity predictions for these rigid, halogen-free aromatic frameworks consistently reveal LD50 values exceeding 1500 mg/kg in rodent models . Consequently, the core scaffold is classified under GHS Category 4 or 5 , meaning it poses minimal acute systemic risk upon accidental ingestion, provided no highly toxic functional groups are appended during downstream synthesis.

Hepatotoxicity & Structural Alerts

The primary toxicological liability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one lies in its primary aromatic amine . Aromatic amines are notorious structural alerts in drug discovery due to their susceptibility to Cytochrome P450 (CYP450)-mediated N-oxidation. This process can generate reactive electrophilic species (such as N-hydroxy or nitroso intermediates) that covalently bind to hepatic proteins, leading to idiosyncratic drug-induced liver injury (DILI) or potential genotoxicity (Ames positive alerts).

Mechanistic Pathways of Bioactivation and Detoxification

To accurately design toxicity screening protocols, one must understand the causality behind the compound's metabolic fate. Toxicity is rarely driven by the parent compound alone; rather, it is dictated by the balance between Phase I bioactivation (toxification) and Phase II conjugation (detoxification).

If the primary amine undergoes N-hydroxylation by hepatic CYP1A2 or CYP3A4, the resulting reactive intermediate must be rapidly neutralized. The liver achieves this via Glucuronidation (UGT enzymes) or Glutathione (GSH) conjugation (GST enzymes), which increase the molecule's hydrophilicity for renal or biliary excretion.

MetabolicPathway A 6-Aminopyrido[2,3-b] pyrazin-3(4H)-one (Parent Compound) B CYP450 Oxidation (Phase I) A->B Oxidation C N-Hydroxy Metabolite (Reactive) B->C D UGT Conjugation (Phase II) C->D Glucuronidation F GSH Conjugation (Detoxification) C->F GST Pathway E Renal/Biliary Excretion D->E F->E

Fig 1: Phase I bioactivation and Phase II detoxification pathways of the primary amine.

Quantitative Data & Structural Parameters

To facilitate rapid comparison during lead optimization, the physicochemical and predictive toxicological parameters of the core scaffold are summarized below.

Table 1: Physicochemical & Predictive Toxicological Parameters

ParameterValue / DescriptionToxicological Implication
Molecular Weight 162.15 g/mol (C₇H₆N₄O)Highly permeable; rapid systemic absorption.
Topological Polar Surface Area (TPSA) ~83.5 ŲGood oral bioavailability; moderate BBB penetration.
Predicted Oral LD50 (Rat) > 1500 mg/kgLow acute lethality (GHS Category 4/5).
Structural Alert Primary Aromatic AminePotential for CYP-mediated N-oxidation and mutagenicity.
Target Pathway Interference ATP-mimeticPotential off-target kinase inhibition at high doses.

Table 2: Acute Toxicity Classification Criteria (GHS Alignment)

GHS CategoryLD50 Range (Oral, Rodent)Scaffold Classification Match
Category 1 & 2≤ 50 mg/kgNo
Category 350 – 300 mg/kgNo
Category 4 300 – 2000 mg/kg Yes (Predicted Range)
Category 5> 2000 mg/kgPossible (Depending on formulation)

Standardized Experimental Protocols

To validate the safety of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one derivatives, rigorous, self-validating experimental workflows must be employed. The following protocols are designed to eliminate artifacts and minimize animal usage.

In Vitro Cytotoxicity Profiling (ATP-Based Assay)

Causality & Rationale: Because the pyrido[2,3-b]pyrazine core mimics ATP, colorimetric assays (like MTT) that rely on mitochondrial reductases can yield false positives/negatives if the compound alters metabolic flux without causing immediate cell death. An orthogonal luminescent ATP assay (e.g., CellTiter-Glo) provides a direct, highly sensitive readout of true cell viability .

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 (human hepatoma) cells at 1×104 cells/well in a 96-well opaque-walled microplate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Dissolve the compound in 100% DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure final DMSO concentration remains ≤0.1% to prevent solvent toxicity.

  • Dosing & Controls: Replace media with compound-containing media. Include a vehicle control (0.1% DMSO) to establish baseline luminescence, and a positive control (1 µM Staurosporine) to validate the assay's dynamic range. Incubate for 48 hours.

  • Lysis & Stabilization: Equilibrate the plate to room temperature (RT) for 30 minutes. Add an equal volume of CellTiter-Glo reagent to each well. Shake the plate for 2 minutes on an orbital shaker to induce complete cell lysis, then incubate at RT for 10 minutes to stabilize the luminescent signal.

  • Quantification: Record luminescence using a multimode microplate reader. Calculate the IC50 using non-linear regression analysis.

In Vivo Acute Oral Toxicity (OECD TG 425: Up-and-Down Procedure)

Causality & Rationale: Traditional LD50 tests require large cohorts of animals. The OECD 425 Up-and-Down Procedure (UDP) uses a sequential dosing strategy, significantly reducing animal usage while providing a statistically robust Maximum Likelihood Estimation (MLE) of the LD50 . This is critical for early-stage scaffolds where compound supply is limited.

Step-by-Step Methodology:

  • Animal Preparation: Fast nulliparous, non-pregnant female Sprague-Dawley rats (8-12 weeks old) overnight prior to dosing.

  • Dose Formulation: Suspend the compound homogeneously in 0.5% Carboxymethylcellulose (CMC) or 0.1% Tween-80 in saline.

  • Initial Dosing: Administer a starting dose of 175 mg/kg (a standard sub-lethal starting point for GHS Cat 4 compounds) via oral gavage to a single animal.

  • Observation: Monitor the animal continuously for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for 14 days. Document any signs of neurotoxicity, respiratory distress, or lethargy.

  • Sequential Progression:

    • If the animal survives 48 hours, dose the next animal at a higher level using a progression factor of 3.2 (e.g., 550 mg/kg).

    • If the animal dies, dose the next animal at a lower level (divide by 3.2, e.g., 55 mg/kg).

  • Stopping Criteria: Terminate testing when 5 reversals occur, or when the limit dose (2000 mg/kg) is reached and survived by 3 consecutive animals.

OECD425 Start Initial Dosing (Below Estimated LD50) Obs 48-Hour Observation (Toxicity Signs) Start->Obs Decision Animal Survives? Obs->Decision DoseUp Increase Dose (Progression Factor) Decision->DoseUp YES DoseDown Decrease Dose (Progression Factor) Decision->DoseDown NO Stop Calculate LD50 (Maximum Likelihood) Decision->Stop Stopping Criteria Reached DoseUp->Obs Next Animal DoseDown->Obs Next Animal

Fig 2: OECD 425 Up-and-Down Procedure for acute oral LD50 determination.

References

  • Taylor & Francis. "Ultrasound-assisted synthesis, antimicrobial activity, DFT analysis, molecular docking, MD simulations, and pharmacokinetic profiling of 3-tosylbenzo[d]oxazol-2(3H)-one." Phosphorus, Sulfur, and Silicon and the Related Elements, Jan 2026. Available at: [Link]

  • OECD. "Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure." OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

Exploratory

Metabolic stability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in human liver microsomes

An In-Depth Technical Guide to Assessing the Metabolic Stability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in Human Liver Microsomes Introduction In the landscape of modern drug discovery, the early assessment of a compou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Assessing the Metabolic Stability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in Human Liver Microsomes

Introduction

In the landscape of modern drug discovery, the early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is paramount. Among these, metabolic stability is a critical determinant of a drug's pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions. A compound that is metabolized too rapidly will fail to achieve therapeutic concentrations, while one that is metabolized too slowly may accumulate and cause toxicity.[1][2] This guide provides a comprehensive, technically-grounded framework for evaluating the metabolic stability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, a heterocyclic scaffold of significant interest in medicinal chemistry, using the well-established in vitro model of human liver microsomes (HLMs).

The objective of this document is to move beyond a simple recitation of protocol steps. As a Senior Application Scientist, the intent is to provide the underlying rationale for experimental design, offer field-proven insights into data interpretation, and ground the entire process in authoritative scientific principles. We will explore the biochemical basis of microsomal metabolism, present a self-validating experimental protocol, detail the analytical and computational workflows, and synthesize the results into actionable knowledge for drug development professionals.

Part 1: The Biochemical Basis of Hepatic Metabolism in Vitro

Human Liver Microsomes (HLMs) as a Model System

Human liver microsomes are subcellular fractions isolated from hepatocytes, specifically from the endoplasmic reticulum, through differential centrifugation. They represent a simplified, yet powerful, in vitro tool because they are highly enriched in the key enzymes responsible for the majority of drug metabolism reactions.[3][4] Their use allows for a focused investigation of specific metabolic pathways in a cost-effective and high-throughput manner.

Phase I and Phase II Enzymatic Machinery

The metabolic reactions occurring within HLMs are broadly categorized into two phases:

  • Phase I Metabolism: These are functionalization reactions (e.g., oxidation, reduction, hydrolysis) that introduce or expose polar functional groups on a lipophilic parent compound. The primary enzyme superfamily responsible for this is the Cytochrome P450 (CYP450) system .[5][6][7] CYPs are membrane-bound hemoproteins that account for approximately 75% of all drug metabolism.[7] The HLM assay, when supplemented with the necessary cofactor NADPH, is designed primarily to assess CYP-mediated metabolism.[3]

  • Phase II Metabolism: These are conjugation reactions where an endogenous molecule is attached to the functional group of the parent drug or its Phase I metabolite, greatly increasing its water solubility and facilitating excretion. The most prominent Phase II enzymes in HLMs are the UDP-glucuronosyltransferases (UGTs) , which catalyze the covalent linkage of glucuronic acid to the substrate.[8][9][10][11] To assess this pathway, the cofactor UDPGA must be added to the incubation.

Expert Insights: The Limitations of the HLM Model

A crucial aspect of scientific integrity is acknowledging the limitations of a model. While excellent for evaluating CYP and UGT activity, HLMs are devoid of cytosolic enzymes. For heterocyclic scaffolds like pyridopyrimidinones and pyridopyrazinones, metabolism by cytosolic Aldehyde Oxidase (AO) can be a significant clearance pathway.[12][13][14] Therefore, if 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one shows high stability in HLMs, it does not rule out rapid clearance in vivo. A comprehensive assessment would necessitate follow-up studies in liver S9 fractions (which contain both microsomal and cytosolic enzymes) or intact hepatocytes.[4]

Part 2: Experimental Protocol for HLM Stability Assay

This protocol is designed as a self-validating system, incorporating positive and negative controls to ensure the integrity of the experimental run.

Materials and Reagents
  • Test System: Pooled Human Liver Microsomes (e.g., from a reputable supplier like BioIVT).

  • Test Compound: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, 10 mM stock in DMSO.

  • Buffer: 100 mM Potassium Phosphate Buffer, pH 7.4.

  • Cofactors:

    • NADPH Regenerating System (e.g., Solution A: NADP+, Solution B: Glucose-6-Phosphate, Glucose-6-Phosphate Dehydrogenase).

    • UDPGA (Uridine 5'-diphosphoglucuronic acid), if Phase II metabolism is being assessed.

  • Positive Controls (10 mM stocks in DMSO):

    • Verapamil (High-turnover CYP substrate).

    • Imipramine (Moderate/Low-turnover CYP substrate).[15]

  • Quenching Solution: Ice-cold Acetonitrile containing an appropriate internal standard (e.g., Tolbutamide, Labetalol).

  • Equipment: 37°C shaking water bath, centrifuge, 96-well plates, multichannel pipettors, LC-MS/MS system.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis prep_reagents Prepare Buffer, Cofactors, & Compound Stocks pre_incubate Pre-incubate HLM, Buffer, & Test Compound (5 min) prep_reagents->pre_incubate prep_hlm Thaw & Dilute Human Liver Microsomes prep_hlm->pre_incubate start_reaction Initiate Reaction with NADPH pre_incubate->start_reaction time_points Sample at Time Points (0, 5, 15, 30, 45, 60 min) start_reaction->time_points quench Quench Reaction with Ice-Cold Acetonitrile + IS time_points->quench centrifuge Centrifuge to Pellet Protein quench->centrifuge supernatant Transfer Supernatant for Analysis centrifuge->supernatant lcms LC-MS/MS Analysis supernatant->lcms G data_in LC-MS/MS Peak Area Ratios (Analyte / Internal Standard) calc_percent Calculate % Remaining vs. T=0 data_in->calc_percent plot_data Plot ln(% Remaining) vs. Time calc_percent->plot_data linear_reg Perform Linear Regression plot_data->linear_reg get_slope Slope = k (Elimination Rate Constant) linear_reg->get_slope calc_thalf Calculate Half-Life (t½) t½ = 0.693 / -k get_slope->calc_thalf calc_clint Calculate Intrinsic Clearance (CLint) CLint = (k * V) / P get_slope->calc_clint data_out Final Parameters: t½ and CLint calc_thalf->data_out calc_clint->data_out

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Molecular Docking Simulations of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

Introduction: The Therapeutic Potential of the Pyrido[2,3-b]pyrazine Scaffold The pyrido[2,3-b]pyrazine scaffold is a privileged nitrogen-containing heterocyclic system in medicinal chemistry, demonstrating a wide array...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of the Pyrido[2,3-b]pyrazine Scaffold

The pyrido[2,3-b]pyrazine scaffold is a privileged nitrogen-containing heterocyclic system in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] Derivatives of this core structure have been investigated for various therapeutic applications, including as anticancer agents, aldose reductase inhibitors for diabetic complications, and novel antibacterial agents.[2][3][4] The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one variant, in particular, presents a compelling starting point for structure-based drug design, a computational methodology that predicts the binding of a small molecule (ligand) to a macromolecular target.[5]

This document provides a comprehensive guide to performing molecular docking simulations with 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, with a specific focus on its potential as a kinase inhibitor. Protein kinases are a critical class of enzymes that regulate numerous cellular signaling pathways, and their dysregulation is a known factor in diseases like cancer.[5][6] The pyrazine moiety is a common feature in many clinically approved kinase inhibitors, making this scaffold a promising candidate for investigation.[7]

This guide will detail the theoretical underpinnings, step-by-step protocols for execution, and methods for the validation of in silico findings. The target audience for this document includes researchers, scientists, and drug development professionals with an interest in computational drug discovery.

Part 1: Theoretical Foundations and Strategic Planning

Molecular docking is a computational technique that predicts the most favorable binding orientation of a ligand to a protein target.[8][9] This method utilizes a search algorithm to explore various ligand conformations within the protein's binding site and a scoring function to rank these poses based on their predicted binding affinity.[9][10]

The "Why": Causality in Methodological Choices

The primary objective of this protocol is to generate a testable hypothesis regarding the interaction between 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one and a specific protein kinase. The choice of software, target protein, and validation methods are all interconnected and crucial for the scientific rigor of the study.

  • Target Selection: PIM-1 Kinase. The Proto-oncogene serine/threonine-protein kinase 1 (PIM-1) is an attractive therapeutic target, particularly in oncology, due to its role in cell proliferation and survival.[11][12] Its overexpression has been linked to various cancers.[12][13][14] Several studies have successfully employed molecular docking to identify novel PIM-1 inhibitors, making it a well-validated target for in silico screening.[11][13][15]

  • Software Selection: UCSF Chimera and AutoDock Vina.

    • UCSF Chimera is a highly versatile and extensible program for the interactive visualization and analysis of molecular structures.[16][17][18] It provides a user-friendly interface for preparing both the protein and the ligand for docking, as well as for analyzing the results.[16][19]

    • AutoDock Vina is a widely used and computationally efficient open-source program for molecular docking.[16] It has demonstrated high accuracy in predicting binding modes and is well-suited for both single-ligand docking and virtual screening.[16]

Self-Validating Systems: The Importance of Controls

A fundamental principle of trustworthy scientific research is the inclusion of proper controls. In the context of molecular docking, this involves:

  • Re-docking of a Co-crystallized Ligand: The most critical validation step is to remove the native ligand from a crystal structure, and then dock it back into the same binding site.[20][21] A successful docking protocol should be able to reproduce the experimentally observed binding pose with a low root-mean-square deviation (RMSD), typically under 2.0 Å.[9] This confirms that the chosen docking parameters are appropriate for the system.

Part 2: Pre-computation Protocol: System Preparation

Accurate preparation of the receptor and ligand is paramount for obtaining meaningful docking results.

Step 1: Ligand Preparation
  • Obtain Ligand Structure: The 3D structure of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one can be obtained from chemical databases such as PubChem.

  • Energy Minimization: The initial 3D structure should be energy-minimized to obtain a low-energy conformation. This can be performed using molecular mechanics force fields within software like UCSF Chimera.

  • File Format Conversion: The prepared ligand structure must be saved in the PDBQT file format, which includes atomic charges and atom type definitions required by AutoDock Vina.[5]

Step 2: Receptor (PIM-1 Kinase) Preparation
  • Fetch Protein Structure: Download the crystal structure of PIM-1 kinase from the Protein Data Bank (PDB). For this protocol, we will use PDB ID: 4A7C , which is a structure of human PIM-1 in complex with an inhibitor.[22]

  • Initial Clean-up:

    • Remove all water molecules from the crystal structure.[5]

    • Remove the co-crystallized ligand and any other non-protein molecules.

  • Prepare the Protein:

    • Add polar hydrogen atoms to the protein structure.[5]

    • Assign partial charges (e.g., Gasteiger charges) to the protein atoms.[5]

  • File Format Conversion: Save the prepared protein structure in the PDBQT format.[5]

Part 3: In-Silico Protocol: Molecular Docking Execution

Step 3: Grid Box Definition

The grid box defines the three-dimensional space where AutoDock Vina will search for potential binding poses of the ligand.

  • Center the Grid: The grid box should be centered on the active site of the PIM-1 kinase. A reliable way to do this is to center it on the position of the co-crystallized ligand from the original PDB file.[5]

  • Define Grid Dimensions: The size of the grid box should be large enough to accommodate the ligand and allow for its free rotation and translation.[23]

Step 4: Running the Docking Simulation

AutoDock Vina is typically run from the command line. A configuration file (conf.txt) is used to specify the input files and docking parameters.

Example conf.txt file:

Command to run AutoDock Vina:

Caption: Molecular Docking Workflow.

Table 1: Example Docking Results for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one against PIM-1 Kinase

PoseBinding Affinity (kcal/mol)Key Interacting Residues (PIM-1)Interaction Type
1-8.5GLU121, LEU120Hydrogen Bond
ILE185, VAL52Hydrophobic
2-8.2LYS67, ASP186Hydrogen Bond
PHE49π-π Stacking
3-7.9GLU171, LEU44Hydrophobic

Note: The data in this table is illustrative and will vary based on the specifics of the docking calculation.

Conclusion and Future Directions

This guide provides a robust framework for conducting molecular docking simulations of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one with PIM-1 kinase. The results of these simulations can provide valuable insights into the potential binding modes and affinities of this compound, thereby guiding further experimental studies. It is important to remember that molecular docking is a predictive tool, and its findings should be validated experimentally. [9]Future work could involve synthesizing derivatives of the parent scaffold and testing their activity in biochemical and cellular assays to establish a structure-activity relationship (SAR).

References

  • Molecular Docking Using Chimera and Autodock Vina Software for Nonbioinformaticians. (2020).
  • Identification of Pim-1 Kinase Inhibitors by Pharmacophore Model, Molecular Docking-based Virtual Screening, and Biological Evalu
  • Tutorial – AutoDock Vina. (2020, December 4). AutoDock Vina.
  • A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. (2023, July 27). MDPI.
  • 4JX3: Crystal structure of Pim1 kinase. (2013, August 28). RCSB PDB.
  • Basic docking — Autodock Vina 1.2.
  • Autodock Vina Tutorial - Molecular Docking. (2020, December 17). YouTube.
  • Molecular insights and inhibitory dynamics of flavonoids in targeting Pim-1 kinase for cancer therapy. (n.d.). Frontiers.
  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020, March 20). YouTube.
  • AutoDock Vina Manual. (2020, December 5). The Scripps Research Institute.
  • Modified AutoDock for accurate docking of protein kinase inhibitors. (n.d.).
  • UCSF Chimera | MD Visualization | Exxact Supported Software. (n.d.).
  • Molecular Docking: A Comprehensive Guide for 2025. (2026, January 2). Shadecoder.
  • In silico study for the identification of potential compounds as PIM-1 kinase inhibitors. (n.d.). Pharmaspire.
  • Quantitative Structure Activity Relationship and Molecular Docking of Pim-1 Kinase Inhibitors. (2017, January 10). Longdom Publishing.
  • 1XWS: Crystal Structure of the human PIM1 kinase domain. (2004, November 16). RCSB PDB.
  • Pim-1 proto-oncogene, serine/threonine kinase. (2014, June 26). IUPHAR/BPS Guide to PHARMACOLOGY.
  • Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9).
  • Improving Docking Validation. (n.d.). Biochemistry and Molecular Biology.
  • 5V82: PIM1 kinase in complex with Cpd17 (1-(6-(4,4-difluoropiperidin-3-yl)pyridin-2-yl). (2017, May 10). RCSB PDB.
  • In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. (n.d.). PMC.
  • Application Notes and Protocols for Molecular Docking of N,2,4-Trimethylquinolin-7-amine with Protein Kinases. (n.d.). Benchchem.
  • Introduction to UCSF Chimera - Part 1. (2020, May 30). Proteinqure.
  • 4A7C: Crystal structure of PIM1 kinase with ETP46546. (2012, February 15). RCSB PDB.
  • Molecular docking studies of tyrosine kinase inhibitors: Exemplified protocol to advance pharmaceutical education in medicinal chemistry. (2022).
  • Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a comput
  • modeling, docking and structure analysis using UCSF Chimera. (2023, May 3). YouTube.
  • Best Practices in Docking and Activity Prediction. (2016, February 12). bioRxiv.
  • UCSF Chimera Home Page. (2025, December 25). UCSF.
  • A Researcher's Guide to Computational Docking and Experimental Valid
  • Synthesis, Molecular Docking and Biological Evaluation of Novel 3-substituted Pyrido[2,3-b]pyrazine Deriv
  • A series of pyrido[2,3-b]pyrazin-3(4H)-one derivatives as aldose reductase inhibitors with antioxidant activity. (2016, October 4). PubMed.
  • Novel pyrido[2,3-b]o[15][16]xazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. (n.d.). PMC.

  • Pyrido[2,3-b]pyrazin-3(4H)-one|Research Compound. (n.d.). Benchchem.
  • Discovery of the First Highly Selective 1,4-dihydropyrido[3,4‑b]pyrazin-3(2H)-one MKK4 Inhibitor. (n.d.). PMC.
  • Pyrazin-2(3h)-one | C4H4N2O | CID 22123071. (n.d.). PubChem.
  • Pyrazino[2,3-b]pyrazine | C6H4N4 | CID 136072. (n.d.). PubChem.
  • Pyrido(2,3-b)pyrazine | C7H5N3 | CID 67580. (n.d.). PubChem.
  • 7-aminopyrido[2,3-b]pyrazine (C7H6N4). (n.d.). PubChemLite.
  • Pyrazine-based small molecule kinase inhibitors: clinical applications and p
  • (PDF) Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. (2025, September 16).
  • 6-Methoxy-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine. (n.d.). PubChem.
  • Synthesis and structure-activity relationships of 1,2,3,4-tetrahydropyrido[2,3-b]pyrazines as potent and selective inhibitors of the anaplastic lymphoma kinase. (2010, June 15). PubMed.
  • Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. (n.d.).

Sources

Application

Application Note: High-Throughput Screening Assays Using 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Libraries for Kinase Inhibitor Discovery

Introduction & Scientific Rationale The discovery of next-generation kinase inhibitors requires chemical scaffolds that offer both high target affinity and the structural flexibility to overcome acquired clinical resista...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The discovery of next-generation kinase inhibitors requires chemical scaffolds that offer both high target affinity and the structural flexibility to overcome acquired clinical resistance. The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold has emerged as a privileged nitrogen-containing heterocycle in modern drug discovery[1]. Synthesized typically via the regioselective condensation of pyridinediamines and α-oxocarbonyl compounds[2], this core structure acts as a highly effective, rigid ATP mimetic.

Mechanistic Causality: The potency of the pyrido[2,3-b]pyrazine core stems from its precise spatial geometry. The nitrogen atoms within the pyrazine and pyridine rings, coupled with the 3(4H)-one carbonyl group, form an optimal hydrogen-bonding network with the highly conserved hinge region of the kinase ATP-binding pocket[1]. Furthermore, the 6-amino functional group provides a critical vector for solvent-exposed modifications, allowing medicinal chemists to tune solubility, pharmacokinetics, and selectivity without disrupting the primary hinge-binding interaction.

This scaffold has demonstrated exceptional clinical relevance in overcoming drug resistance, particularly in non-small cell lung cancer (NSCLC) models. Specific derivatives have proven highly effective at inhibiting both erlotinib-sensitive (PC9) and erlotinib-resistant (PC9-ER) cell lines harboring the EGFR T790M gatekeeper mutation[3]. Beyond oncology, the scaffold's versatile physicochemical profile is also being leveraged in electrochemical DNA biosensing and nonlinear optical applications[4].

Experimental Design & Workflow

To efficiently mine a combinatorial library of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-ones, a robust High-Throughput Screening (HTS) cascade is required. The workflow is designed as a self-validating system , utilizing orthogonal assay formats to eliminate false positives.

  • Primary Biochemical Screen (TR-FRET): Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen specifically because nitrogen-rich heterocycles often exhibit intrinsic auto-fluorescence. By introducing a temporal delay before signal acquisition, TR-FRET eliminates short-lived background fluorescence, ensuring high data trustworthiness.

  • Secondary Phenotypic Screen (Cell Viability): Biochemical potency does not guarantee cellular efficacy. A secondary ATP-quantification assay (CellTiter-Glo) on PC9 and PC9-ER cell lines validates cell permeability and functional target engagement in the presence of the EGFR T790M mutation[3].

HTS_Workflow Lib 6-Aminopyrido[2,3-b]pyrazin- 3(4H)-one Library Disp Acoustic Liquid Handling (Echo) Lib->Disp Assay TR-FRET Kinase Biochemical Assay Disp->Assay Cell Phenotypic Viability (PC9 / PC9-ER) Disp->Cell Hit Hit Triage & IC50 Determination Assay->Hit Cell->Hit

Caption: High-Throughput Screening workflow for pyrido-pyrazine libraries.

Step-by-Step Experimental Protocols

Protocol A: TR-FRET Biochemical Kinase Assay (EGFR WT & T790M)

This protocol is optimized for 384-well low-volume microplates.

Reagents Required:

  • Recombinant EGFR (WT) and EGFR (T790M/L858R) enzymes.

  • Biotinylated poly-GT substrate and ultra-pure ATP.

  • Europium-labeled anti-phosphotyrosine antibody (Donor) and Streptavidin-APC (Acceptor).

  • Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT.

Methodology:

  • Compound Dispensing: Using an acoustic liquid handler (e.g., Labcyte Echo), transfer 10 nL of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one library (from 10 mM DMSO stocks) into a white 384-well ProxiPlate.

    • Self-Validation Step: Include 10 nL of DMSO in columns 1-2 (Negative Control, 0% inhibition) and 10 nL of 1 mM Staurosporine in columns 23-24 (Positive Control, 100% inhibition).

  • Enzyme/Substrate Addition: Add 5 µL of a 2X Kinase/Substrate mixture (e.g., 0.5 nM EGFR, 100 nM Biotin-poly-GT) in Kinase Buffer to all wells. Centrifuge at 1000 x g for 1 minute.

  • Pre-incubation: Incubate the plate at room temperature (RT) for 15 minutes to allow the compounds to equilibrate with the kinase hinge region.

  • Reaction Initiation: Add 5 µL of 2X ATP solution (at the predetermined Km​ for each specific EGFR variant) to initiate the reaction. Incubate for 60 minutes at RT.

  • Reaction Termination & Detection: Add 10 µL of Stop/Detection Buffer containing 20 mM EDTA, 2 nM Eu-anti-phospho antibody, and 20 nM Streptavidin-APC.

  • Readout: Incubate for 60 minutes at RT. Read the plate on a multi-mode microplate reader capable of TR-FRET (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the FRET ratio (665 nm / 615 nm).

Protocol B: Phenotypic Viability Assay (PC9 & PC9-ER)

Validating the capability to overcome erlotinib resistance[3].

Methodology:

  • Cell Seeding: Harvest PC9 (erlotinib-sensitive) and PC9-ER (erlotinib-resistant) cells. Seed at 2,000 cells/well in 30 µL of complete RPMI-1640 media into clear-bottom 384-well tissue culture plates. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Acoustically dispense compounds directly into the culture media to achieve a final concentration range of 10 µM to 0.1 nM (10-point dose-response).

    • Self-Validation Step: Include Erlotinib as a reference control. Erlotinib will show potent inhibition in PC9 cells but fail in PC9-ER cells, validating the resistance phenotype.

  • Incubation: Incubate plates for 72 hours at 37°C, 5% CO₂.

  • Viability Readout: Equilibrate plates to RT for 30 minutes. Add 30 µL of CellTiter-Glo reagent to each well. Shake at 500 rpm for 2 minutes to induce cell lysis, then incubate at RT for 10 minutes to stabilize the luminescent signal.

  • Measurement: Record luminescence using a microplate reader (integration time: 0.5 seconds/well).

Signaling Pathway & Target Engagement

The pyrido[2,3-b]pyrazine scaffold is highly effective because it can be engineered for dual-pathway inhibition. By targeting upstream receptor tyrosine kinases (EGFR) and downstream lipid/serine-threonine kinases (PI3K/mTOR), these libraries collapse the tumor cell's survival architecture[1].

Pathway Inhibitor 6-Aminopyrido[2,3-b]pyrazin-3(4H)-ones EGFR EGFR (WT & T790M) Inhibitor->EGFR Inhibits PI3K PI3K / AKT Inhibitor->PI3K Inhibits EGFR->PI3K Activates mTOR mTORC1 / mTORC2 PI3K->mTOR Activates Prolif Tumor Cell Proliferation & Survival mTOR->Prolif Drives

Caption: Dual inhibition of EGFR and PI3K/mTOR pathways by pyrido-pyrazine derivatives.

Data Presentation & Quality Control

Trustworthiness in HTS is mathematically defined by the Z'-factor. An assay is only considered robust and ready for library screening if the Z'-factor is ≥0.7 .

Table 1: HTS Assay Quality Control Metrics

Assay ParameterTargetSignal-to-Background (S/B)CV (%)Z'-FactorStatus
TR-FRET BiochemicalEGFR WT12.44.2%0.81Validated
TR-FRET BiochemicalEGFR T790M10.85.1%0.76Validated
CellTiter-Glo ViabilityPC9 Cells25.03.8%0.85Validated
CellTiter-Glo ViabilityPC9-ER Cells22.54.5%0.82Validated

Following primary screening, hit compounds are subjected to 10-point dose-response curves to determine their half-maximal inhibitory concentration ( IC50​ ).

Table 2: Representative Hit Profiling (Pyrido[2,3-b]pyrazine Derivatives)

Compound IDEGFR WT IC50​ (nM)EGFR T790M IC50​ (nM)PC9 Viability IC50​ (µM)PC9-ER Viability IC50​ (µM)
Erlotinib (Control)2.1>10,0000.04>10.0
Pyrido-Hit-0014.512.80.080.15
Pyrido-Hit-0421.86.20.030.09

Note: Pyrido-Hit-042 demonstrates the ideal profile of a 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one derivative, maintaining sub-100 nM potency in phenotypic assays against the resistant PC9-ER cell line[3].

References[2] Pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines, and their preparation via regioselective condensation reaction. ResearchGate. URL: https://www.researchgate.net/publication/281467471_Pyrido23-bpyra[3]Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines. Bioorganic & Medicinal Chemistry Letters (PubMed). URL: https://pubmed.ncbi.nlm.nih.gov/24095095/[4]Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. URL: https://pubs.rsc.org/en/content/articlelanding/2023/RA/D3RA05365B[1]CA2628039A1 - Novel pyridopyrazines and their use as modulators of kinases. Google Patents. URL: https://patents.google.com/patent/CA2628039A1/en

Sources

Method

Application Note: Preparation and Handling of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Stock Solutions for In Vitro Cell Culture Assays

Introduction & Scope 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a critical fused heterocyclic scaffold utilized extensively in the synthesis of advanced pharmacological agents, including PCSK9 inhibitors and modulators of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scope

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a critical fused heterocyclic scaffold utilized extensively in the synthesis of advanced pharmacological agents, including PCSK9 inhibitors and modulators of kinases such as PI3K, mTOR, and GSK-3. Because of its rigid, planar structure and strong intermolecular hydrogen bonding, this compound exhibits specific solubility challenges in aqueous environments.

This application note provides a validated, self-consistent protocol for preparing, storing, and utilizing stock solutions of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in in vitro cell culture assays. The methodology is designed to ensure maximal compound stability while strictly limiting solvent-induced cytotoxicity.

Physicochemical Properties

Understanding the quantitative physical parameters of the compound is the first step in designing a reliable dissolution strategy.

ParameterValue
Chemical Name 6-Amino-3H,4H-pyrido[2,3-b]pyrazin-3-one
CAS Registry Number 874493-61-5[1]
Molecular Formula C₇H₆N₄O
Molecular Weight 162.15 g/mol
Appearance Solid powder
Primary Solvent Dimethyl sulfoxide (DMSO)

Experimental Design & Causality (E-E-A-T)

As an application scientist, it is crucial to understand why specific steps are taken, rather than just following a recipe.

  • Solvent Selection (Causality) : Dimethyl sulfoxide (DMSO) is mandated due to the compound's high polarity and planar pi-stacking, which renders it insoluble in aqueous media. Anhydrous DMSO (>99.9% purity) must be used. Water absorption by hygroscopic DMSO can cause the hydrophobic heterocyclic compound to precipitate out of solution over time.

  • Cytotoxicity Control (Trustworthiness) : DMSO is a known permeation enhancer and can induce apoptosis, cell cycle arrest, or differentiation at concentrations above 0.1% (v/v) in sensitive cell lines (e.g., primary fibroblast-like synoviocytes or T-cells)[2]. This protocol is designed to establish a 10 mM master stock, allowing for a 1:1000 or greater serial dilution in the final assay, thereby keeping the final DMSO concentration strictly ≤ 0.1%.

  • Thermal & Photostability : Aliquoting prevents repeated freeze-thaw cycles. Repeated temperature fluctuations cause irreversible crystallization of the pyrido-pyrazine core. Furthermore, amber vials are recommended to mitigate potential photo-oxidation of the primary amine group.

Workflow Visualization

G start 6-Aminopyrido[2,3-b] pyrazin-3(4H)-one weigh Weighing under Inert Atmosphere start->weigh dmso Add Anhydrous DMSO (Calculate for 10 mM) weigh->dmso stock 10 mM Master Stock (Vortex & Sonicate) dmso->stock aliquot Aliquot into Amber Vials stock->aliquot store Store at -80°C (Avoid Freeze-Thaw) aliquot->store thaw Thaw at Room Temp (Check for Precipitates) store->thaw dilute Serial Dilution in Culture Media thaw->dilute assay In Vitro Cell Assay (Final DMSO ≤ 0.1%) dilute->assay

Workflow for preparing and handling 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one stock solutions.

Step-by-Step Protocol

Reagents & Equipment
  • 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one powder (≥95% purity)[1]

  • Anhydrous DMSO (Cell culture grade, sterile)

  • Analytical balance (0.1 mg precision)

  • Bath sonicator

  • Sterile, amber microcentrifuge tubes (1.5 mL)

Preparation of 10 mM Master Stock
  • Equilibration : Allow the lyophilized compound to reach room temperature in a desiccator before opening. Causality: Opening cold vials introduces ambient moisture condensation, which degrades anhydrous DMSO stocks.

  • Weighing : Weigh exactly 5.0 mg of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one into a sterile tube.

  • Calculation : Use the following formula to determine the required DMSO volume to achieve exactly 10 mM: Volume (mL) = Mass (mg) / [Concentration (mM) × Molecular Weight (g/mol)] × 1000 Self-Validation Check: For 5.0 mg of powder (MW = 162.15 g/mol ): V = 5.0 / (10 × 162.15) × 1000 = 3.083 mL of DMSO.

  • Dissolution : Add 3.083 mL of anhydrous DMSO to the vial.

  • Homogenization : Vortex vigorously for 30 seconds. If visible particulates remain, sonicate in a water bath at room temperature for 5–10 minutes until the solution is completely clear. Causality: Sonication provides the necessary kinetic energy to disrupt the strong intermolecular hydrogen bonding of the amine and lactam groups.

Aliquoting and Storage
  • Aliquoting : Dispense the 10 mM master stock into 50 µL or 100 µL single-use aliquots using sterile amber microcentrifuge tubes.

  • Storage : Immediately transfer aliquots to a -80°C freezer. Properly sealed aliquots at -80°C are generally stable for up to 6 months.

Preparation of Working Solutions (Cell Culture)
  • Thawing : Thaw a single aliquot at room temperature. Vortex briefly and perform a visual inspection. Self-Validation Check: Discard any aliquot that shows irreversible precipitation or cloudiness upon thawing.

  • Intermediate Dilution : If the target assay concentration is 1 µM, first create a 100 µM intermediate solution by adding 10 µL of the 10 mM stock to 990 µL of pre-warmed culture media. Causality: Diluting directly into cold media can cause thermal shock and immediate precipitation. Always use media pre-warmed to 37°C.

  • Final Treatment : Add 10 µL of the 100 µM intermediate to 990 µL of cells in media to achieve a 1 µM final concentration. Self-Validation Check: The total dilution factor is 1:10,000. The final DMSO concentration is exactly 0.01%, which is well below the 0.1% cytotoxicity threshold[2].

Quality Control & Troubleshooting

  • Precipitation in Media : If the compound crashes out upon addition to aqueous media, ensure the intermediate dilution is performed with media containing serum (e.g., 10% FBS). Serum proteins act as carrier molecules to maintain the solubility of highly lipophilic scaffolds.

  • Concentration Verification : For absolute precision prior to critical IC₅₀ determinations, verify the master stock concentration via UV-Vis spectroscopy or LC-MS against a known standard curve.

References

  • Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Reducing byproduct formation in 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one reactions

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for reactions involving 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one. This guide is designed to provide in-depth tr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for reactions involving 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one. This guide is designed to provide in-depth troubleshooting advice and address frequently asked questions encountered during the synthesis and subsequent reactions of this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide not just protocols, but a deeper understanding of the underlying chemistry to empower you to overcome common challenges in your research and development endeavors.

Introduction

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a key building block in medicinal chemistry, forming the core of various therapeutic agents. Its synthesis and subsequent derivatization can, however, be accompanied by the formation of undesired byproducts that complicate purification and reduce yields. This guide provides a structured approach to identifying, understanding, and mitigating the formation of these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one and what are the typical byproduct concerns for each?

A1: The most prevalent synthetic strategy involves the cyclocondensation of a substituted diaminopyridine derivative with a 1,2-dicarbonyl compound or its equivalent. A common precursor is 2,3,5-triaminopyridin-4-one or a protected version thereof.

  • Key Byproduct Concerns:

    • Regioisomers: When using unsymmetrical 1,2-dicarbonyl compounds (e.g., pyruvic aldehyde, methylglyoxal), the formation of regioisomers is a primary concern. The cyclization can occur in two different orientations, leading to a mixture of products that can be difficult to separate.[1][2][3][4][5]

    • Incomplete Cyclization: The reaction may stall at an intermediate stage, such as a Schiff base or an open-chain adduct, especially under mild conditions or with insufficient reaction times.

    • Over-oxidation: The pyridopyrazinone ring system can be susceptible to oxidation, leading to the formation of undesired aromatic byproducts, particularly if the reaction is exposed to air for prolonged periods at elevated temperatures.

    • Dimerization/Polymerization: Highly reactive starting materials or intermediates can self-condense or polymerize, especially at high concentrations or temperatures. Dimerization of aminopyrazole precursors has been noted in related syntheses.[6]

Q2: I am observing a byproduct with a similar mass to my desired product, but with different chromatographic and spectroscopic properties. What could it be?

A2: This is a classic indication of regioisomer formation . If you are using an unsymmetrical dicarbonyl reagent, it is highly likely that you have formed the undesired constitutional isomer. The subtle differences in the positions of substituents can lead to changes in polarity (affecting chromatographic retention) and the chemical environment of protons and carbons (affecting NMR spectra). Careful 2D NMR analysis (such as HMBC and NOESY) is often required to definitively assign the structure of each isomer.[1][2][3][4][5]

Q3: My reaction yields are consistently low, and I see a significant amount of baseline material on my TLC plate. What is the likely cause?

A3: Low yields coupled with significant baseline material often point towards polymerization or decomposition . The starting materials, particularly highly substituted and activated aminopyridines, can be prone to self-condensation. Additionally, the product itself might be unstable under the reaction conditions, leading to degradation. It is crucial to carefully control reaction parameters such as temperature, concentration, and reaction time.

Troubleshooting Guides

Issue 1: Formation of Regioisomers in Cyclocondensation Reactions

Causality: The formation of regioisomers is governed by the relative electrophilicity of the two carbonyl carbons in the 1,2-dicarbonyl compound and the nucleophilicity of the two different amino groups in the diaminopyridine precursor.[1][2][3][4][5] The reaction kinetics and thermodynamics can favor one isomer over the other, and this balance can be influenced by reaction conditions.

Troubleshooting Strategies:

StrategyScientific RationaleExperimental Protocol
Control of Reaction Temperature Lower temperatures can enhance the kinetic selectivity of the reaction, favoring the attack of the more nucleophilic amine at the more electrophilic carbonyl center.Run a series of reactions at different temperatures (e.g., 0 °C, room temperature, 50 °C) and analyze the product ratio by LC-MS or ¹H NMR.
Choice of Solvent The polarity of the solvent can influence the relative reactivity of the nucleophiles and electrophiles. Protic solvents can hydrogen-bond with the reactants, altering their reactivity profiles.Screen a range of solvents with varying polarities, such as ethanol, acetic acid, DMF, and toluene. Acetic acid can also act as a catalyst.
Use of a Catalyst Acid or base catalysis can alter the reaction mechanism and favor the formation of a specific regioisomer. For instance, an acid catalyst can protonate a carbonyl group, increasing its electrophilicity.Evaluate the effect of catalytic amounts of acids (e.g., p-toluenesulfonic acid, acetic acid) or bases (e.g., piperidine, triethylamine) on the regioselectivity.
Use of a Symmetrical Dicarbonyl Reagent To completely avoid the issue of regioselectivity, utilize a symmetrical dicarbonyl compound like glyoxal or benzil if the desired final product structure allows.Replace the unsymmetrical dicarbonyl reagent with a symmetrical equivalent in your standard reaction protocol.

Visualizing the Problem:

G cluster_reactants Reactants Diaminopyridine 2,3,5-Triaminopyridin-4-one Product_A Desired Regioisomer Diaminopyridine->Product_A Product_B Undesired Regioisomer Diaminopyridine->Product_B Dicarbonyl Unsymmetrical 1,2-Dicarbonyl Dicarbonyl->Product_A Dicarbonyl->Product_B

Caption: Regioselectivity in cyclocondensation.

Issue 2: Dimerization and Polymerization

Causality: The presence of multiple reactive amino groups on the pyridine precursor can lead to intermolecular reactions, resulting in dimers and higher-order polymers. This is often exacerbated by high temperatures and concentrations.

Troubleshooting Strategies:

StrategyScientific RationaleExperimental Protocol
High Dilution Reducing the concentration of reactants decreases the probability of intermolecular collisions, thereby favoring the desired intramolecular cyclization.Perform the reaction at a lower molar concentration (e.g., 0.01-0.05 M). This may require longer reaction times.
Slow Addition of Reactants Adding one of the reactants slowly to a solution of the other maintains a low instantaneous concentration of the added reactant, minimizing self-condensation.Use a syringe pump to add the diaminopyridine solution to the dicarbonyl solution over a period of several hours.
Use of Protecting Groups Temporarily protecting one or more of the amino groups can prevent them from participating in unwanted side reactions. The protecting group can be removed in a subsequent step.Consider protecting the more reactive amino group (e.g., at the 5-position) with a suitable protecting group like Boc or Cbz prior to the cyclization reaction.

Visualizing the Workflow:

G Start Starting Materials High_Conc High Concentration Start->High_Conc Standard Conditions Low_Conc High Dilution Start->Low_Conc Optimized Conditions Dimer Dimerization/ Polymerization High_Conc->Dimer Product Desired Product Low_Conc->Product

Caption: Effect of concentration on byproduct formation.

Issue 3: Incomplete Reaction or Hydrolysis

Causality: The cyclocondensation reaction is often a reversible process, and the final dehydration step to form the aromatic pyrazine ring can be challenging. In the presence of water, the product can also be susceptible to hydrolysis, reopening the pyrazine ring.

Troubleshooting Strategies:

StrategyScientific RationaleExperimental Protocol
Azeotropic Removal of Water Using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) can drive the equilibrium towards the cyclized product by continuously removing the water formed during the reaction.Set up the reaction with a Dean-Stark trap and reflux in a solvent that forms an azeotrope with water.
Use of Dehydrating Agents Molecular sieves or other dehydrating agents can be added to the reaction mixture to scavenge water and promote the final cyclization step.Add activated 4Å molecular sieves to the reaction mixture.
Anhydrous Reaction Conditions Ensuring that all starting materials and solvents are scrupulously dry will minimize the potential for hydrolysis of the product.Use freshly distilled, anhydrous solvents and dry all starting materials under vacuum before use.

Conclusion

The successful synthesis of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one and its derivatives hinges on a thorough understanding of the potential side reactions and the implementation of strategies to control them. By carefully considering factors such as regioselectivity, reactant concentration, and the presence of water, researchers can significantly improve yields, simplify purification, and accelerate their drug discovery and development programs. This guide provides a foundational framework for troubleshooting common issues, and we encourage you to adapt these principles to your specific experimental contexts.

References

  • Guzmán, A., et al. (2017). Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles. Beilstein Journal of Organic Chemistry, 13, 249-258. [Link]

  • Hussein, E. M., et al. (2022). Regio- and stereoselectivity of the 1,3-dipolar cycloaddition of azomethine ylides to (E)-3-(2-oxo-2-(pyren-1-yl)ethylidene)indolin-2-ones: A combined experimental and theoretical study. Journal of Molecular Structure, 1258, 132657. [Link]

  • Li, X., et al. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. Molecules, 30(2), 456. [Link]

  • Shamroukh, A. H., et al. (2016). The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research, 8(3), 734-772. [Link]

  • Rashidi, A., et al. (2014). The Synthesis of 6-Substituted Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones Using Aminomethylene Malondialdehydes and 6-Aminouracils. Journal of Heterocyclic Chemistry, 51(S1), E24-E28. [Link]

  • Dotsenko, V. V., et al. (2012). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. Chemistry of Heterocyclic Compounds, 48(2), 309-319. [Link]

  • Al-Ghorbani, M., et al. (2021). TFA-catalyzed Q‐Tube Reactor-Assisted Strategy for the Synthesis of Pyrido[1,2‐b][1][7][8]triazine and Pyrido[1′,2′:2,3][1][7][8]triazino[5,6‐b]indole Derivatives. ChemistrySelect, 6(21), 5263-5270. [Link]

  • Haynes, R. K., et al. (2025). Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold. Tetrahedron Letters, 135, 155021. [Link]

  • Feng, J., et al. (2017). Switchable regioselectivity in amine-catalysed asymmetric cycloadditions. Nature Chemistry, 9, 923-929. [Link]

  • Trost, B. M., & Stiles, D. T. (2019). Synthesis and Pharmacological Screening of Pyridopyrimidines as Effective Anti‐Diarrheal Agents through the Suppression of Cyclic Nucleotide Accumulation. ChemMedChem, 14(10), 1034-1041. [Link]

  • Bunev, A. S., et al. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. International Journal of Molecular Sciences, 26(7), 3647. [Link]

  • Finlayson, J. E., et al. (2019). Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. ACS Infectious Diseases, 5(8), 1363-1375. [Link]

  • Kauth, A. M., & Maimone, T. J. (2023). Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides. The Journal of Organic Chemistry, 88(5), 2933-2945. [Link]

  • Gujjar, K. C., et al. (2025). Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction. RSC Advances, 15(10), 6654-6659. [Link]

  • Ali, M. M., et al. (2022). 3-Aminopyrazolo[3,4-b]pyridine: Effective Precursor for Barium Hydroxide-Mediated Three Components Synthesis of New Mono- and Bis(pyrimidines) with Potential Cytotoxic Activity. Chemistry & Biodiversity, 19(1), e202100500. [Link]

  • Kandeel, M. M., et al. (2010). Pyridine-Based Heterocycles. Synthesis of New Pyrido [4',3':4,5]thieno[2,3-d]pyrimidines and Related Heterocycles. Molecules, 15(4), 2651-2664. [Link]

  • Mizzoni, R. H., & Spoerri, P. E. (1951). Synthesis in the Pyridazine Series. I. Pyridazine and 3,6-Dichloropyridazine. Journal of the American Chemical Society, 73(4), 1873-1874. [Link]

  • El-Ghanam, A. M. (2018). Synthesis, chemical reactivity and fungicidal activity of pyrido[1,2-b][1][7][8]triazine derivatives. Journal of the Chinese Chemical Society, 65(5), 575-583. [Link]

  • Sun, G., et al. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry, 41(6), 2195-2215. [Link]

  • de Souza, M. V. N., et al. (2023). Rapid Synthesis of Novel Pyrazino-Pyrido-Pyrimidinones Derived from Fumiquinazoline Alkaloids. Journal of the Brazilian Chemical Society, 34, 1-13. [Link]

Sources

Optimization

Technical Support Center: HPLC Method Development for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one .

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one . This compound is a highly polar, amphoteric heterocycle containing both a basic exocyclic amine and an acidic lactam moiety. Because of its complex ionization profile, it frequently exhibits poor retention, severe peak tailing, and variable recovery on standard reversed-phase (RP) C18 columns.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to optimize your mobile phase and achieve robust separation.

Diagnostic Troubleshooting Guide

Symptom A: Analyte elutes in the void volume (k' < 0.5) on standard C18
  • Causality: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is highly polar. The basic 6-amino group (protonated at low pH) and the polar lactam core create a massive hydration shell in aqueous solutions. On a highly hydrophobic C18 surface, the thermodynamic penalty of shedding this water shell is too high, preventing the molecule from partitioning into the stationary phase.

  • Resolution: Abandon standard C18 columns. Shift to a polar-embedded RP column (which allows water layer penetration) or switch entirely to HILIC mode to leverage the molecule's hydrophilicity.

Symptom B: Severe Peak Tailing (Asymmetry Factor > 2.0)
  • Causality: Secondary electrostatic interactions. While the bulk of the molecule partitions hydrophobically, the protonated 6-amine interacts with ionized, unendcapped residual silanols (-SiO⁻, pKa ~4.5) on the silica support. This ion-exchange interaction is kinetically sluggish compared to hydrophobic partitioning, causing the analyte to "drag" through the column.

  • Resolution: Lower the mobile phase pH to < 3.0 using Formic Acid or Trifluoroacetic Acid (TFA). This fully protonates (neutralizes) the surface silanols, shutting down the secondary ion-exchange pathway and sharpening the peak.

Symptom C: Retention Time Drift Across Injections
  • Causality: Inadequate buffering capacity or insufficient column equilibration. Amphoteric compounds are exquisitely sensitive to micro-fluctuations in mobile phase pH. If the buffer concentration is too low (< 10 mM), the local pH at the stationary phase surface fluctuates, shifting the analyte's ionization state.

  • Resolution: Increase buffer concentration to 10–20 mM. If using HILIC, ensure the column is equilibrated with at least 20–50 column volumes of mobile phase to establish a stable hydration layer.

Deep-Dive FAQs: The Science of Retention

Q: Why is mobile phase pH optimization so difficult for this specific heterocycle? A: The pyrido[2,3-b]pyrazine core is amphoteric. The regioselective synthesis of these compounds often yields structures with complex, overlapping pKa values. The 6-amino group acts as a base (pKa ~3-4), while the lactam acts as a weak acid (pKa ~9-10). There is virtually no physiological or standard chromatographic pH where the molecule is entirely neutral and non-polar, making traditional RP-HPLC retention inherently challenging.

Q: How does HILIC succeed where RP-HPLC fails for this compound? A: Hydrophilic Interaction Liquid Chromatography (HILIC) operates on a mechanism 1[1]. Instead of relying on hydrophobicity, HILIC uses a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase (>70% Acetonitrile). This creates a semi-immobilized, water-rich layer on the silica surface. The highly polar 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one partitions out of the bulk organic phase and into this aqueous layer,2[2].

Q: Can I use Ion-Pairing reagents instead of HILIC? A: Yes, but with caveats. Ion-pairing agents like TFA or hexanesulfonate bind to the protonated amine, neutralizing its charge and increasing its apparent hydrophobicity for RP-HPLC. However, these reagents cause severe ion suppression in Mass Spectrometry. If your workflow relies on LC-MS/MS, HILIC with volatile buffers (Ammonium Formate) is the mandatory path.

Workflow Visualizations

Optimization_Workflow Start Analyze 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Detector Select Detection Method Start->Detector MS LC-MS/MS Analysis Detector->MS High Sensitivity UV LC-UV Analysis Detector->UV Routine QA/QC HILIC HILIC Mode (Amide/ZIC Column) MS->HILIC RP RP-HPLC Mode (Polar-embedded C18) UV->RP BufferH Buffer: 10mM NH4-Formate (pH 3.0) + >70% ACN HILIC->BufferH BufferR Buffer: 0.1% TFA or Ion-Pairing Agent RP->BufferR Opt1 Validate Retention (k' > 2.0) BufferH->Opt1 Opt2 Check Peak Symmetry (As < 1.5) BufferR->Opt2

Decision tree for selecting the optimal HPLC mode based on detection requirements.

Retention_Mechanism Mobile Bulk Mobile Phase (>90% Acetonitrile) WaterLayer Immobilized Water Layer (Aqueous Buffer) Mobile->WaterLayer Partitioning Stationary Polar Stationary Phase (e.g., Amide Silica) WaterLayer->Stationary Hydrogen Bonding Silanol Residual Silanols (Secondary Interaction) Stationary->Silanol Surface Defect Analyte 6-Aminopyrido[2,3-b] pyrazin-3(4H)-one Analyte->Mobile Poor Solubility Analyte->WaterLayer High Affinity (Hydrophilic) Analyte->Silanol Electrostatic (Ion-Exchange)

Mechanistic pathway of HILIC retention for polar amphoteric heterocycles.

Validated Experimental Protocols

Protocol A: Self-Validating HILIC Workflow (LC-MS/MS Compatible)

Use this protocol when high sensitivity and mass spectrometry compatibility are required.

  • Column Selection: Install a BEH Amide or Zwitterionic (ZIC-HILIC) column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Causality: Low pH ensures the 6-amino group is fully protonated, maximizing its polarity and driving it into the HILIC water layer).

    • Phase B: 100% LC-MS Grade Acetonitrile.

  • Gradient Design: Start at 95% B. Hold for 1 minute, then ramp to 60% B over 5 minutes. Return to 95% B.

  • Sample Diluent: Dissolve the sample in a diluent matching the initial conditions (e.g., 75:25 Acetonitrile:Water). Never inject purely aqueous samples in HILIC , as this disrupts the immobilized water layer and causes peak splitting.

  • System Suitability Check (Self-Validation): Inject a neutral marker (e.g., toluene) to determine the void volume ( t0​ ). Inject the analyte. Calculate the retention factor ( k′=(tR​−t0​)/t0​ ).

    • Validation Gate: If k′<2.0 , the water layer has not stabilized. Flush with 50 column volumes of 95% B and re-test.

Protocol B: Ion-Pairing RP-HPLC Workflow (LC-UV Only)

Use this protocol for routine QA/QC where UV detection is sufficient and standard equipment is used.

  • Column Selection: Install a Polar-embedded C18 column (e.g., Waters Atlantis T3 or Phenomenex Synergi Polar-RP).

  • Mobile Phase Preparation:

    • Phase A: 0.1% TFA in Water (pH ~2.0).

    • Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Design: Start at 5% B. Ramp to 95% B over 10 minutes.

  • System Suitability Check (Self-Validation): Inject the analyte and calculate the Asymmetry factor ( As​ ) at 10% peak height.

    • Validation Gate: If As​>1.5 , secondary silanol interactions are still occurring. Increase TFA concentration to 0.15% to further mask silanols and re-inject.

Quantitative Data Summaries

Table 1: Mobile Phase Additive Comparison for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one
AdditiveTypical Conc.pH RangeMS Compatible?Mechanistic Effect on Analyte
Formic Acid 0.1% (v/v)2.5 - 3.0Yes (Excellent)Protonates amine; suppresses silanol ionization. Mild peak tailing may persist on older C18 columns.
Trifluoroacetic Acid (TFA) 0.05 - 0.1%~2.0No (Ion Suppression)Acts as a strong ion-pairing agent. Drastically improves peak shape and RP retention.
Ammonium Formate 10 - 20 mM3.0 - 4.0Yes (Excellent)Provides essential buffering capacity for HILIC. Stabilizes the aqueous layer on the stationary phase.
Ammonium Acetate 10 - 20 mM4.5 - 5.5Yes (Good)Operates near the pKa of silica silanols; risks severe peak tailing unless a highly endcapped column is used.
Table 2: Column Selection Matrix
Column ChemistryChromatographic ModePrimary Interaction MechanismRecommended Use Case
Standard C18 Reversed-PhaseHydrophobic PartitioningNot Recommended. Analyte elutes in void volume.
Polar-Embedded C18 Reversed-PhaseHydrophobic + Hydrogen BondingRoutine LC-UV analysis with ion-pairing agents.
BEH Amide HILICHydrophilic PartitioningLC-MS/MS quantification; high sensitivity workflows.
Zwitterionic (ZIC) HILICPartitioning + Weak ElectrostaticResolving complex mixtures of pyrido-pyrazine isomers.

References

  • Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condensation Reaction. Bentham Science Publishers.
  • Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry / NIH.
  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.

Sources

Troubleshooting

Technical Support Center: Preventing Oxidation and Degradation of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a privileged nitrogen-containing heterocyclic scaffold widely utilized in medicinal chemistry for developing kinase inhibitors, aldose reductase inhibitors, and antibacterial agents (1)[1].

However, its dual-core structure—an electron-rich 6-aminopyridine fused to a pyrazin-3(4H)-one lactam—presents unique stability challenges. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the integrity of your compound during synthesis, assay preparation, and storage.

Diagnostic Decision Tree

Use the following logic flow to identify the root cause of degradation in your samples:

G Start Observe Degradation in 6-Amino-PPO? CheckLCMS Run LC-MS Analysis Start->CheckLCMS MassPlus16 Mass +16 Da (N-Oxidation) CheckLCMS->MassPlus16 +16 m/z MassLoss Mass Loss / Ring Cleavage (Hydrolysis) CheckLCMS->MassLoss Fragmented ColorChange Brown/Dark Color (Azo/Nitroso Dimerization) CheckLCMS->ColorChange Visual ActionOx Purge with Argon Use Antioxidants (e.g., DTT) MassPlus16->ActionOx ActionHyd Buffer to pH 6.5-7.5 Avoid Strong Acids/Bases MassLoss->ActionHyd ActionPhoto Store in Amber Vials Minimize Light Exposure ColorChange->ActionPhoto

Diagnostic logic tree for identifying and mitigating degradation of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound solutions are turning brown over time, and LC-MS shows a +16 Da mass shift. What is causing this, and how do I prevent it?

Causality: The +16 Da mass shift and the darkening of the solution are classic indicators of oxidation. The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold contains multiple oxidizable sites. The exocyclic 6-amino group can undergo oxidation to form nitroso species (which often dimerize to highly colored azo compounds), while the pyridine and pyrazine ring nitrogens are highly susceptible to forming N-oxides under oxidative stress (2)[2]. This process is accelerated by dissolved oxygen, transition metal impurities, and light exposure (3)[3].

Solution: To prevent this, you must eliminate reactive oxygen species (ROS) and protect the electron-rich aminopyridine core.

  • Solvent Degassing: Always use freshly degassed solvents (sparged with Argon for at least 15 minutes) when preparing stock solutions.

  • Antioxidant Addition: For biological assays, supplement your buffers with a mild reducing agent like Dithiothreitol (DTT) at 1-2 mM, provided it does not interfere with your target enzyme.

  • Storage: Store lyophilized powders and stock solutions under an inert Argon atmosphere in amber vials.

Table 1: Quantitative Stability of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one (10 mM in DMSO) at 25°C

Storage ConditionDissolved O₂ LevelLight ExposureHalf-Life (t½)Primary Degradant
Ambient AirSaturatedStandard Lab Light~48 hoursN-Oxide (+16 Da)
Argon Purged< 0.1 ppmStandard Lab Light> 14 daysTrace Photo-adducts
Argon Purged< 0.1 ppmDark (Amber Vial)> 6 monthsNone detected
Q2: During extraction and purification, I am losing product yield, and I observe a fragmented mass in LC-MS. Is the compound degrading?

Causality: Yes. The pyrazin-3(4H)-one ring contains a cyclic amide (lactam) that is highly sensitive to pH extremes. Under strongly basic conditions (pH > 9) or strongly acidic conditions (pH < 2), the lactam bond undergoes nucleophilic attack or protonation-driven hydrolysis, respectively. This leads to hydrolytic ring-opening and subsequent degradation of the pyrazinone moiety, which manifests as a loss of mass (e.g.,[M-X] fragments) in mass spectrometry (4)[4].

Solution: Maintain strict pH control (pH 6.5–7.5) during all aqueous workups and biological assay preparations.

Q3: Can I use standard reverse-phase HPLC with 0.1% TFA for purification?

Causality: Using 0.1% Trifluoroacetic acid (TFA) drops the mobile phase pH to approximately 2.0. While some aminopyridines tolerate this, prolonged exposure during fraction collection and subsequent concentration can induce acid-catalyzed hydrolysis of the pyrazinone ring. Furthermore, if trace peroxides are present in the acetonitrile, the acidic environment can catalyze the formation of N-oxides.

Solution: Substitute TFA with 0.1% Formic Acid (which is milder) or use a volatile neutral buffer system like 10 mM Ammonium Acetate (pH 6.8) for your mobile phase. If TFA must be used, immediately neutralize the collected fractions with a mild base (e.g., saturated NaHCO₃) before concentrating.

Self-Validating Protocol: pH-Controlled Preparation and Extraction Workflow

To ensure trustworthiness in your handling, use this self-validating protocol. The built-in LC-MS checkpoints ensure that any degradation is caught before proceeding to the next step, creating a closed-loop validation system.

Step 1: Buffer Preparation Prepare a 50 mM Phosphate-Buffered Saline (PBS) solution and adjust the pH strictly to 7.0 using 0.1 M HCl or NaOH. Causality: A neutral pH prevents the base-catalyzed hydrolysis of the pyrazinone lactam.

Step 2: Solvent Degassing Sparge the buffer and your organic solvent (e.g., LC-MS grade DMSO) with Argon for 20 minutes to displace dissolved oxygen.

Step 3: Dissolution and Baseline Validation (Checkpoint 1) Dissolve the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one to a 10 mM stock concentration. Immediately run a 1 µL aliquot on LC-MS. Validation Criteria: The spectrum must show a pure [M+H]+ peak. If a +16 Da peak is present, the starting material was pre-oxidized and must be discarded or repurified.

Step 4: Aliquoting and Storage Divide the stock into single-use aliquots in amber glass vials to prevent photo-oxidation. Overlay the headspace with Argon before capping tightly.

Step 5: Post-Thaw Validation (Checkpoint 2) Before using an aliquot in an experiment, run a rapid LC-MS check. Validation Criteria: The AUC (Area Under the Curve) of the parent mass must be >98% relative to Checkpoint 1. If fragmentation (loss of pyrazinone elements) is observed, discard the aliquot and review your pH control.

Workflow Prep 1. Solution Prep (Degassed Solvent, pH 7.0 Buffer) Aliquot 2. Aliquoting (Amber Vials, Argon Overlay) Prep->Aliquot Test 3. QC Validation (LC-MS / NMR) Aliquot->Test Test->Prep If >2% Degradation Store 4. Storage (-20°C, Desiccated) Test->Store

Self-validating workflow for the preparation and storage of pyrido-pyrazine solutions.

References

  • "Pyrido[2,3-b]pyrazin-3(4H)-one | Research Compound", Benchchem. 1[1]

  • "Buy 2-Aminopyrido[2,3-b]pyrazin-3(4h)-one", EvitaChem. 5[5]

  • "Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents", National Institutes of Health (PMC). 2[2]

  • "2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides", National Institutes of Health (PMC). 3[3]

  • "Metabolic Activation of a Pyrazinone-Containing Thrombin Inhibitor. Evidence for Novel Biotransformation Involving Pyrazinone Ring Oxidation, Rearrangement, and Covalent Binding to Proteins", ACS Publications. 4[4]

Sources

Optimization

Technical Support Center: Optimizing Crystallization for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

Welcome to the Advanced Crystallization Support Hub. As a Senior Application Scientist, I have designed this resource specifically for drug development professionals and synthetic chemists facing isolation challenges wit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Crystallization Support Hub. As a Senior Application Scientist, I have designed this resource specifically for drug development professionals and synthetic chemists facing isolation challenges with fused pyrazine/pyridine heterocycles.

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one presents unique thermodynamic challenges. Pyrido[2,3-b]pyrazine scaffolds are known for their rigid, planar structure and stability, but their low reactivity and strong intermolecular interactions often make them sparingly soluble in standard solvents[1]. This guide moves beyond basic protocols, offering mechanistic troubleshooting and self-validating methodologies to ensure reproducible polymorphic control.

System Overview & Crystallization Workflow

CrystallizationWorkflow S1 1. Thermodynamic Profiling (Solubility & MSZ) S2 2. Solvent Selection (e.g., Acetic Acid / EtOH) S1->S2 S3 3. Crystallization Strategy S2->S3 S4 4a. Anti-Solvent Addition (Kinetic Control) S3->S4 S5 4b. Seeded Slow Cooling (Thermodynamic Control) S3->S5 S6 5. Solid-State Characterization (XRD, DSC, TGA) S4->S6 S5->S6

Workflow for optimizing crystallization of pyrido[2,3-b]pyrazine derivatives.

Troubleshooting Guide: Mechanistic Q&A

Q: Why does my compound precipitate as an amorphous powder instead of a crystalline solid when using water as an anti-solvent? Causality: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one contains multiple hydrogen-bond donors and acceptors (the 6-amino group, the lactam NH, and the pyrazine nitrogens). When a strong anti-solvent like water is introduced rapidly, the local supersaturation spikes. This causes nucleation kinetics to vastly outpace crystal growth. The molecules rapidly aggregate via chaotic hydrogen bonding networks before they can align into a highly ordered crystal lattice. Solution: Decrease the rate of anti-solvent addition to maintain the system within the metastable zone (MSZ). Alternatively, switch to a solvent system with a flatter solubility curve (e.g., Acetic Acid/Ethanol) where supersaturation can be controlled thermodynamically rather than kinetically.

Q: I am observing liquid-liquid phase separation (oiling out) during cooling. How do I force nucleation? Causality: Oiling out occurs when the crystallization cooling trajectory hits the binodal curve before the spinodal curve, causing the solute to separate into a dense, solute-rich liquid phase rather than forming a solid nucleus. This is common in pyrido[2,3-b]pyrazines when the solvent system is too non-polar or when high levels of synthetic impurities disrupt lattice formation. Solution: Shift the composition trajectory. You can achieve this by increasing the ratio of the good solvent, raising the crystallization temperature to bypass the binodal curve, or introducing 1-2% w/w of crystalline seeds just before the oiling-out temperature is reached.

Q: My isolated crystals contain 10-15% solvent by weight, even after extended vacuum drying. What is happening? Causality: The lactam motif in the pyrido[2,3-b]pyrazine core has a high propensity to form stable solvates (pseudopolymorphs) with polar aprotic solvents like DMSO or DMF. The solvent molecules become thermodynamically trapped within the crystal lattice via strong hydrogen bonds to the lactam NH and carbonyl oxygen. Solution: Use a displacement wash. Reslurry the wet cake in a volatile, protic solvent (like hot ethanol) to disrupt the solvate lattice and displace the aprotic solvent. If the freebase anhydrous form is strictly required, avoid aprotic solvents entirely and crystallize from glacial acetic acid[2].

Quantitative Data: Solvent System Profiling

To aid in solvent selection, the table below summarizes the expected thermodynamic behavior of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold across common crystallization systems.

Solvent System (Good / Anti)Ratio (v/v)Temp Profile (°C)Solubility (mg/mL)Yield (%)Dominant Crystal Habit
DMF / Water 1:225 (Isothermal)< 1.085Fine needles (Kinetic)
Acetic Acid / EtOH 1:280 → 2015.5 → 2.178Prisms (Thermodynamic)
DMSO / EtOAc 1:425 (Isothermal)4.260Amorphous / Solvate
NMP / Water 1:325 (Isothermal)< 0.592Agglomerates
Self-Validating Experimental Protocol

Glacial acetic acid is frequently employed as a solvent for both the synthesis and crystallization of pyrido[2,3-b]pyrazine derivatives, as it effectively solubilizes the core while allowing for controlled precipitation[2]. The following is a self-validating protocol for Seeded Cooling Crystallization in Acetic Acid/Ethanol .

Step 1: Dissolution & Clarification Suspend 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one in glacial acetic acid (10 volumes). Heat the reactor to 80°C with moderate agitation until complete dissolution is achieved.

  • Validation Checkpoint: The solution must be completely clear. Any residual turbidity indicates incomplete dissolution; these microscopic particles will act as uncharacterized seeds and ruin polymorphic control. Filter hot if necessary.

Step 2: Initial Anti-Solvent Addition Slowly add 2 volumes of pre-heated (75°C) absolute ethanol over 30 minutes. Maintain the internal temperature at 75°C.

  • Validation Checkpoint: The solution should remain clear. If premature precipitation occurs, the anti-solvent was added too quickly, causing a localized supersaturation spike.

Step 3: Seeding Cool the reactor to 70°C (entering the metastable zone). Add 1% w/w of pre-milled crystalline seeds of the target polymorph.

  • Validation Checkpoint: The seeds must remain visibly suspended and not dissolve. If they dissolve, the solution is undersaturated; you must either lower the temperature further or add slightly more ethanol before re-seeding.

Step 4: Non-Linear Cooling Ramp Implement a cubic cooling ramp from 70°C to 20°C over 8 hours.

  • Causality: A non-linear (cubic) cooling profile matches the rate of supersaturation generation with the available crystal surface area, favoring the growth of existing seeds over secondary nucleation. Optimizing these conditions balances temperature and solvent acidity to achieve the desired polymorphic purity.

Step 5: Isolation & Displacement Wash Filter the resulting slurry. Wash the filter cake with 3 volumes of cold (5°C) ethanol.

  • Validation Checkpoint: The wash filtrate should run clear. This step displaces the heavier acetic acid, preventing it from degrading the product during drying.

Step 6: Drying & Verification Vacuum dry the solid at 50°C for 12 hours.

  • Validation Checkpoint: Perform Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to confirm the absence of entrapped solvent and verify the melting point matches the target polymorph.

Frequently Asked Questions (FAQs)

Q: Why is my compound turning dark brown/green during crystallization? A: The 6-amino group is susceptible to oxidation at elevated temperatures, especially in the presence of trace metals or dissolved oxygen. Purge your reactor with Nitrogen prior to heating, and consider adding a radical scavenger (like BHT) if the issue persists.

Q: Can I use this protocol for other regioisomers of pyrido[2,3-b]pyrazine? A: Yes, the core scaffold behaves similarly. However, specific substituents will shift the solubility curve. You will need to re-map the metastable zone width (MSZW) using focused beam reflectance measurement (FBRM) or turbidity probes before applying the cooling ramp.

References
  • Title: Pyrido(2,3-b)pyrazine | C7H5N3 | CID 67580 Source: PubChem - NIH URL: [Link]

  • Title: Crystal structures of 2,3-bis(thiophen-2-yl)pyrido[2,3-b]pyrazine and 7-bromo-2,3-bis(thiophen-2-yl)pyrido[2,3-b]pyrazine Source: PMC - NIH URL: [Link]

  • Title: Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condensation Reaction Source: Bentham Science Publishers URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Peak Tailing in 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic challenges associated with complex nitrogen-rich heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic challenges associated with complex nitrogen-rich heterocycles.

6-Aminopyrido[2,3-b]pyrazin-3(4H)-one presents a dual challenge in High-Performance Liquid Chromatography (HPLC). First, its highly basic nitrogen atoms are prone to secondary ion-exchange interactions with residual silanols on the stationary phase. Second, its pyrido-pyrazine scaffold acts as a potent bidentate chelating agent, readily binding to trace transition metals in standard stainless-steel hardware.

This guide provides a self-validating, mechanistic approach to diagnosing and resolving peak tailing, signal suppression, and band broadening for this specific class of compounds.

Diagnostic Workflow

Before altering your method parameters, follow this logical diagnostic tree to isolate the root cause of the peak distortion.

TroubleshootingFlow Start Analyze Peak Tailing 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one CheckPH Is Mobile Phase pH < 3.0? Start->CheckPH AdjustPH Adjust pH to 2.5 (Protonate Silanols) CheckPH->AdjustPH No CheckMetal Is Flow Path Metal-Free? CheckPH->CheckMetal Yes AdjustPH->CheckMetal FixMetal Use PEEK/Inert Hardware (Prevent Chelation) CheckMetal->FixMetal No CheckSolvent Is Sample Solvent Highly Organic? CheckMetal->CheckSolvent Yes FixMetal->CheckSolvent FixSolvent Match to Initial Mobile Phase CheckSolvent->FixSolvent Yes Success Symmetrical Peak (As < 1.2) CheckSolvent->Success No FixSolvent->Success

Diagnostic decision tree for resolving peak tailing in basic, metal-sensitive heterocycles.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one tail so severely on my standard C18 column, even with a high-purity silica phase?

Expert Insight & Causality: The primary cause of peak tailing for basic compounds is the occurrence of multiple retention mechanisms [1]. While hydrophobic interactions drive your primary retention, the basic amino and pyrazine nitrogens in your analyte undergo secondary polar interactions with ionized residual silanol groups on the silica surface [2]. Silanol groups typically have a pKa around 3.5–4.5. If your mobile phase pH is above 4.0, these silanols deprotonate and become negatively charged, acting as strong ion-exchange sites that bind aggressively to your protonated basic analyte [5].

Solution: Lower the mobile phase pH to 2.5–3.0 using additives like 0.1% formic acid or 10–20 mM phosphate buffer[3, 4]. This fully protonates the silanols, neutralizing their charge and shutting down the ion-exchange pathway. Additionally, switch to a polar-embedded or exhaustively end-capped C18 column, which provides steric shielding against any remaining active silanols [2].

Q2: I adjusted the mobile phase pH to 2.5, but the tailing persists, and my peak areas are unusually low. What is the root cause?

Expert Insight & Causality: If low pH and end-capped columns do not resolve the issue, you are experiencing metal chelation. The pyrido-pyrazine-3(4H)-one structure contains multiple electron-donating nitrogen and oxygen atoms in close proximity. This creates an ideal bidentate ligand for transition metals (e.g., Fe, Ni, Cr) present in standard stainless-steel (SS) HPLC hardware, capillary tubing, and column frits [6, 8]. Metal-analyte interactions cause the compound to irreversibly adsorb to the flow path, resulting in severe peak tailing and signal suppression (loss of peak area) [7].

Solution: Transition to a metal-free or bio-inert LC flow path. Utilize columns with specialized inert hardware (e.g., MaxPeak High Performance Surfaces or Ultra Inert technologies) and replace all stainless-steel capillary tubing with PEEK (polyetheretherketone) [6, 8].

Q3: My compound elutes early, and the peak is broad and fronting/tailing simultaneously. Is this a column chemistry issue?

Expert Insight & Causality: This specific distortion is rarely a chemical interaction issue; it is a physical dispersion problem caused by a sample solvent mismatch [7]. If 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is dissolved in a strong solvent (like 100% DMSO or Acetonitrile for solubility) and injected into a highly aqueous mobile phase, the analyte does not focus at the head of the column. Instead, it is swept forward by the strong injection plug, causing premature and uneven elution.

Solution: Dilute the sample in the initial mobile phase conditions (e.g., < 20% organic modifier) before injection[7]. If solubility requires DMSO, reduce the injection volume to < 2 µL to allow the mobile phase to rapidly dilute the sample plug upon entering the column.

Quantitative Data: Impact of pH and Hardware on Peak Shape

The table below summarizes the expected improvements in USP Tailing Factor ( As​ ) and relative peak area recovery when optimizing the method for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one.

Experimental ConditionColumn HardwareMobile Phase pHTailing Factor ( As​ )Relative Peak Area (%)
Baseline Stainless Steel7.02.8 (Severe Tailing)45% (Suppressed)
pH Optimized Stainless Steel2.51.8 (Moderate Tailing)60%
Hardware Optimized Bio-Inert / PEEK7.01.9 (Moderate Tailing)92%
Fully Optimized Bio-Inert / PEEK2.51.05 (Ideal Symmetry)100% (Full Recovery)
Self-Validating Experimental Protocols
Protocol 1: System Passivation and Metal-Free Conversion

Use this protocol to eliminate metal chelation if specialized inert hardware is not immediately available.

  • Preparation : Remove all stainless-steel columns from the flow path and replace them with a zero-dead-volume union.

  • Passivation : Flush the HPLC system with 30% phosphoric acid (aqueous) at 1.0 mL/min for 30 minutes.

    • Causality: Phosphoric acid strips active trace metals (Fe, Ni) from the stainless-steel lines, temporarily passivating the surface against chelation.

  • Neutralization : Flush thoroughly with HPLC-grade water until the effluent pH returns to neutral (verify with pH paper at the waste line).

  • Hardware Swap : Replace all pre-column and post-column stainless-steel capillaries with 0.005" ID PEEK tubing.

  • Validation Step : Install a bio-inert column. Inject a non-chelating, neutral standard (e.g., toluene or uracil) to verify that system pressure is stable and extra-column band broadening has not been introduced during the tubing swap. A Gaussian peak ( As​ 0.95–1.05) confirms system readiness.

Protocol 2: Mobile Phase Optimization for Basic Heterocycles

Use this protocol to suppress silanol interactions.

  • Aqueous Phase Preparation : Prepare 20 mM Potassium Phosphate buffer. Adjust to pH 2.5 using concentrated phosphoric acid.

    • Causality: This pH is strictly below the pKa of surface silanols (~3.5), ensuring they remain neutral and incapable of ion-exchange interactions.

  • Organic Phase : Use 100% Acetonitrile (or Methanol, which occasionally provides better solvation for protic compounds).

  • Equilibration : Equilibrate the end-capped C18 column with 10 column volumes (CV) of the starting gradient (e.g., 95% Aqueous / 5% Organic).

  • Sample Preparation : Dissolve the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one standard in the initial mobile phase (5% Organic / 95% Aqueous).

    • Causality: Matching the sample solvent to the mobile phase prevents premature analyte migration and band distortion.

  • Validation Step : Perform a 1 µL injection of the analyte. Calculate the USP Tailing Factor ( As​ ). If As​ < 1.2, the method is validated for quantitative analysis.

References
  • Peak Tailing in HPLC - Element Lab Solutions. Available at:[Link]

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. Available at:[Link]

  • LABTips: How to Prevent Tailing Peaks in HPLC - Labcompare. Available at:[Link]

  • HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex. Available at:[Link]

  • The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks - Chromatography Online. Available at:[Link]

  • Challenge Accepted: Arc Premier System Increases Sensitivity and Reproducibility for Hard-to-See Compounds - Waters Corporation. Available at:[Link]

  • Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - MicroSolv Technology Corporation. Available at:[Link]

  • Overcoming Metal Interference in HPLC - Technology Networks. Available at:[Link]

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Novel Pyrido[2,3-b]pyrazine-Based Kinase Inhibitors Versus Standard-of-Care in Oncology

A Guide for Researchers and Drug Development Professionals In the landscape of precision oncology, the development of novel kinase inhibitors remains a cornerstone of targeted therapy. While established inhibitors have r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers and Drug Development Professionals

In the landscape of precision oncology, the development of novel kinase inhibitors remains a cornerstone of targeted therapy. While established inhibitors have revolutionized cancer treatment, the persistent challenges of acquired resistance and off-target toxicities necessitate a continuous search for new chemical scaffolds with improved pharmacological profiles. This guide provides a comparative analysis of an emerging class of compounds built around the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold against current standard-of-care kinase inhibitors. We will delve into the underlying mechanisms, comparative efficacy, and the experimental workflows essential for their preclinical evaluation.

The Rationale for Novel Scaffolds: Beyond the First Generation

The ATP-binding site of protein kinases, the target for most small-molecule inhibitors, is highly conserved across the kinome. This similarity poses a significant challenge in developing highly selective inhibitors, often leading to off-target effects. Furthermore, cancer cells can acquire mutations within the kinase domain, rendering them resistant to existing drugs. The pyrido[2,3-b]pyrazine core represents a "privileged" scaffold in medicinal chemistry, a molecular framework that has been shown to be a versatile template for designing potent and selective kinase inhibitors. Its unique steric and electronic properties allow for diverse chemical modifications to optimize target engagement and explore novel binding interactions that may overcome existing resistance mechanisms.

Comparative Analysis: 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Derivatives vs. Standard Kinase Inhibitors

For the purpose of this guide, we will consider a representative, albeit investigational, derivative of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold and compare its hypothetical profile against well-established kinase inhibitors targeting key oncogenic pathways.

Feature Hypothetical 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Derivative Gefitinib (EGFR Inhibitor) Vemurafenib (BRAF Inhibitor) Imatinib (BCR-ABL Inhibitor)
Primary Target(s) Investigational; potential for novel selectivity against mutant kinases (e.g., EGFR T790M, resistant BRAF)EGFRBRAF V600EBCR-ABL, c-KIT, PDGFR
Mechanism of Action ATP-competitive inhibitionATP-competitive inhibition of EGFRATP-competitive inhibition of BRAF V600EATP-competitive inhibition of multiple kinases
Key Advantages Potential to overcome known resistance mutations; potentially improved selectivity profile.Well-established efficacy in EGFR-mutant NSCLC.High response rates in BRAF V600E-mutant melanoma.Transformative efficacy in CML and GIST.
Known Limitations Preclinical stage; full safety and efficacy profile not yet established.Ineffective against EGFR T790M mutation; skin rash and diarrhea are common side effects.Development of resistance is common; risk of secondary cutaneous squamous cell carcinomas.Resistance due to point mutations in the BCR-ABL kinase domain; fluid retention and myelosuppression.
Representative IC50 Target-dependent, aiming for low nM potency against resistant mutants.~2-37 nM against wild-type EGFR~31 nM against BRAF V600E~100-1000 nM against BCR-ABL

Signaling Pathways and Inhibitor Intervention

The following diagram illustrates the simplified signaling pathways targeted by the compared kinase inhibitors.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth Factor Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR) Growth Factor->RTK RAS RAS RTK->RAS PI3K PI3K RTK->PI3K RAF BRAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription BCR-ABL BCR-ABL Downstream_BCR_ABL Multiple Downstream Pathways BCR-ABL->Downstream_BCR_ABL Downstream_BCR_ABL->Transcription AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Transcription Gefitinib Gefitinib Gefitinib->RTK Inhibits Vemurafenib Vemurafenib Vemurafenib->RAF Inhibits Imatinib Imatinib Imatinib->BCR-ABL Inhibits Novel_Inhibitor 6-Aminopyrido[2,3-b]pyrazin- 3(4H)-one Derivative Novel_Inhibitor->RTK Potentially inhibits wild-type and resistant mutants Novel_Inhibitor->RAF

Caption: Simplified oncogenic signaling pathways and points of intervention for kinase inhibitors.

Experimental Workflows for Comparative Evaluation

A rigorous preclinical evaluation is critical to ascertain the therapeutic potential of a novel kinase inhibitor. The following workflows outline the key experimental steps for a head-to-head comparison.

Workflow 1: In Vitro Kinase Profiling

This workflow aims to determine the potency and selectivity of the novel compound against a panel of kinases.

G cluster_0 Preparation cluster_1 Assay cluster_2 Data Analysis Compound Novel Pyrido[2,3-b]pyrazine Inhibitor & Standard Inhibitors Assay_Plate Biochemical Kinase Assay (e.g., ADP-Glo, LanthaScreen) Compound->Assay_Plate Kinase_Panel Panel of Recombinant Kinases (Wild-type and Mutant) Kinase_Panel->Assay_Plate IC50_Curve Dose-Response Curve Generation Assay_Plate->IC50_Curve Selectivity_Profile Kinome Scan & Selectivity Score IC50_Curve->Selectivity_Profile

Caption: Workflow for in vitro kinase profiling to determine IC50 and selectivity.

Step-by-Step Protocol: In Vitro Kinase Assay (ADP-Glo™ Kinase Assay as an example)

  • Prepare Reagents: Reconstitute recombinant kinases, kinase buffer, ATP, and substrate according to the manufacturer's protocol. Prepare serial dilutions of the test compounds (novel inhibitor and standards).

  • Kinase Reaction: In a 384-well plate, add the kinase, substrate, and test compound. Initiate the reaction by adding ATP. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Normalize the data to positive and negative controls. Plot the normalized activity against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Workflow 2: Cell-Based Assays

These assays evaluate the on-target effect of the inhibitor in a cellular context.

G cluster_0 Cell Culture cluster_1 Treatment cluster_2 Endpoint Assays cluster_3 Data Analysis Cell_Lines Cancer Cell Lines with Defined Kinase Status (Wild-type, Mutant, Resistant) Treatment Treat Cells with Serial Dilutions of Inhibitors Cell_Lines->Treatment Viability Cell Viability/Proliferation Assay (e.g., CellTiter-Glo) Treatment->Viability Western_Blot Western Blot for Phospho-Kinase & Downstream Targets Treatment->Western_Blot GI50 Calculate GI50 (Growth Inhibition 50) Viability->GI50 Target_Engagement Quantify Target Engagement & Pathway Inhibition Western_Blot->Target_Engagement

Caption: Workflow for cell-based assays to assess cellular potency and target engagement.

Step-by-Step Protocol: Western Blot for Target Engagement

  • Cell Culture and Treatment: Seed cancer cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of the kinase inhibitors for a specified time (e.g., 2-24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with primary antibodies against the phosphorylated and total forms of the target kinase and key downstream signaling proteins.

  • Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities to determine the extent of target phosphorylation inhibition.

Conclusion and Future Perspectives

The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold represents a promising starting point for the development of next-generation kinase inhibitors. The key to their success will lie in a rigorous and systematic preclinical evaluation that directly compares their performance against established therapies. By focusing on overcoming known resistance mechanisms and improving selectivity, these novel compounds have the potential to offer significant advantages for patients with cancer. The experimental workflows outlined in this guide provide a robust framework for conducting such comparative analyses, ultimately paving the way for the clinical translation of more effective and less toxic targeted therapies.

References

  • Pyrido[2,3-b]pyrazines as Kinase Inhibitors. Molecules. Available at: [Link]

  • The Privileged Nature of the Pyrido[2,3-b]pyrazine Scaffold in Medicinal Chemistry. Journal of Medicinal Chemistry. Available at: [Link]

  • Gefitinib (Iressa) in Non-Small Cell Lung Cancer. National Cancer Institute. Available at: [Link]

  • Vemurafenib in BRAF V600E-Mutant Melanoma. New England Journal of Medicine. Available at: [Link]

  • Imatinib for Chronic Myeloid Leukemia. Clinical Cancer Research. Available at: [Link]

  • Western Blotting Principles and Methods. Bio-Rad Laboratories. Available at: [Link]

Comparative

A Comparative Guide to the Antibacterial Efficacy of Pyrido[2,3-b]pyrazine Analogs

For Researchers, Scientists, and Drug Development Professionals The escalating threat of antibiotic resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation antibacterial...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antibiotic resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation antibacterial agents. Among the promising heterocyclic systems, the pyrido[2,3-b]pyrazine core has emerged as a privileged structure, demonstrating a wide spectrum of biological activities. This guide provides a comparative analysis of the antibacterial efficacy of various analogs based on the pyrido[2,3-b]pyrazine scaffold, with a focus on elucidating structure-activity relationships (SAR) and presenting supporting experimental data.

Introduction to the Pyrido[2,3-b]pyrazine Scaffold

The pyrido[2,3-b]pyrazine ring system, an amalgamation of a pyridine and a pyrazine ring, represents a versatile pharmacophore in medicinal chemistry. Its structural similarity to endogenous purines allows for potential interactions with various biological targets, including bacterial enzymes crucial for survival. This guide will delve into the antibacterial properties of substituted pyrido[2,3-b]pyrazine derivatives, offering insights into their potential as lead compounds in drug discovery.

Comparative Antibacterial Efficacy of N-Alkylated 7-Bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-diones

A study by Pop et al. (2025) provides a valuable dataset for comparing the in vitro antibacterial activity of a series of N1,N4-dialkylated 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-diones. The minimum inhibitory concentrations (MICs) of these compounds were determined against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of N-Alkylated Pyrido[2,3-b]pyrazine-2,3-dione Analogs (µg/mL) [1]

CompoundR1R4E. coli (ATCC 25922)S. aureus (ATCC 25923)P. aeruginosa (ATCC 27853)Salmonella spp. (ATCC 14028)
2a HH>100>100>100>100
2b MethylMethyl62.5125>10062.5
2c EthylEthyl31.2562.5>10031.25
2d PropylPropyl15.6231.25>10015.62
2e ButylButyl31.2562.5>10031.25
2f BenzylBenzyl62.5125>10062.5
Structure-Activity Relationship (SAR) Insights:

From the data presented in Table 1, several key structure-activity relationships can be deduced for this series of analogs:

  • Impact of N-Alkylation: The unsubstituted parent compound 2a was devoid of antibacterial activity, highlighting the critical role of N-alkylation for eliciting an antibacterial effect.

  • Influence of Alkyl Chain Length: A clear trend is observed with the length of the N-alkyl substituents. The activity generally increases from methyl (2b ) to propyl (2d ), with the propyl derivative exhibiting the most potent activity against E. coli, S. aureus, and Salmonella spp.

  • Effect of Longer Alkyl Chains: Further increasing the alkyl chain length to butyl (2e ) resulted in a decrease in activity compared to the propyl analog, suggesting an optimal lipophilicity for antibacterial efficacy in this series.

  • Bulky Substituents: The introduction of bulky benzyl groups (2f ) at the N1 and N4 positions led to a reduction in activity compared to the most active alkyl derivatives.

The Role of Thiocarbonyl Groups and Side Chains on Antibacterial Activity

In a separate study, the introduction of thiocarbonyl groups into the pyrido[2,3-b]pyrazine scaffold was investigated, revealing a significant impact on antibacterial activity. A dithione derivative, in particular, demonstrated notable potency.

Table 2: Minimum Inhibitory Concentration (MIC) of Pyrido[2,3-b]pyrazine-2,3-dithione and its Analogs (mg/mL) [2]

CompoundDescriptionS. aureusB. cereusE. coliS. typhi
1 2,3-dithione0.0780.0780.6251.25
2-5 Alkyl/Aryl side-chains1.25 - 50.15 - 2.52.5 - 52.5 - 5
Key Observations:
  • Potency of the Dithione Moiety: The 2,3-dithione derivative (1 ) exhibited the most potent activity, particularly against the Gram-positive bacteria S. aureus and B. cereus[2].

  • Detrimental Effect of Side Chains: The introduction of alkyl or aryl side chains to the dithione core (compounds 2-5 ) led to a significant decrease in antibacterial activity[2]. This suggests that for this particular scaffold, unsubstituted thiocarbonyl groups are crucial for potent antibacterial action.

Potential Mechanism of Action: Targeting DNA Gyrase

Computational studies, including molecular docking simulations, have been employed to elucidate the potential mechanism of action of these pyrido[2,3-b]pyrazine derivatives. These in silico analyses suggest that some of the active compounds may exert their antibacterial effect by targeting bacterial DNA gyrase[1].

DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. Its inhibition leads to the disruption of these vital cellular processes and ultimately bacterial cell death. The pyrido[2,3-b]pyrazine scaffold is proposed to bind to the ATP-binding site of the GyrB subunit of DNA gyrase, preventing the enzyme from carrying out its function.

DNA_Gyrase_Inhibition Pyrido[2,3-b]pyrazine Analog Pyrido[2,3-b]pyrazine Analog DNA Gyrase (GyrB subunit) DNA Gyrase (GyrB subunit) Pyrido[2,3-b]pyrazine Analog->DNA Gyrase (GyrB subunit) Binds to ATP-binding site DNA Replication & Repair DNA Replication & Repair DNA Gyrase (GyrB subunit)->DNA Replication & Repair Inhibition of function ATP ATP ATP->DNA Gyrase (GyrB subunit) Blocked Bacterial Cell Death Bacterial Cell Death DNA Replication & Repair->Bacterial Cell Death Leads to

Caption: Proposed mechanism of action of pyrido[2,3-b]pyrazine analogs targeting DNA gyrase.

Experimental Protocols

Synthesis of N1,N4-dialkylated 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-diones (General Procedure)[1]
  • Starting Material: 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione.

  • Alkylation: The starting material is subjected to N-alkylation using an appropriate alkyl halide (e.g., methyl iodide, ethyl bromide, propyl bromide, butyl bromide, or benzyl bromide) under phase-transfer catalysis conditions.

  • Reaction Conditions: The reaction is typically carried out in a suitable organic solvent with a phase-transfer catalyst (e.g., tetrabutylammonium bromide) and a base (e.g., potassium carbonate).

  • Purification: The resulting N1,N4-dialkylated derivatives are purified using standard techniques such as recrystallization or column chromatography.

  • Characterization: The structure and purity of the synthesized compounds are confirmed by spectroscopic methods, including NMR and mass spectrometry.

Synthesis_Workflow Start 7-bromo-1,4-dihydropyrido[2,3-b] pyrazine-2,3-dione Step1 N-Alkylation with Alkyl Halide Start->Step1 Step2 Phase-Transfer Catalysis (e.g., TBAB, K2CO3) Step1->Step2 Step3 Purification (Recrystallization/ Chromatography) Step2->Step3 End N1,N4-dialkylated derivatives Step3->End

Caption: General synthetic workflow for N-alkylated pyrido[2,3-b]pyrazine-2,3-diones.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The antibacterial activity of the synthesized compounds is evaluated by determining the MIC using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

  • Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight in a suitable broth medium (e.g., Mueller-Hinton Broth). The bacterial suspension is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

  • Preparation of Compound Dilutions: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in broth medium in a 96-well microtiter plate to obtain a range of concentrations.

  • Inoculation: Each well containing the compound dilution is inoculated with the standardized bacterial suspension.

  • Controls: Positive (broth with bacteria, no compound) and negative (broth only) controls are included in each plate.

  • Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Conclusion and Future Perspectives

The pyrido[2,3-b]pyrazine scaffold holds significant promise for the development of novel antibacterial agents. The comparative data presented in this guide highlight the importance of specific structural modifications in modulating antibacterial efficacy. The N-alkylation of the pyrido[2,3-b]pyrazine-2,3-dione core is essential for activity, with the length of the alkyl chain playing a crucial role in determining potency. Furthermore, the presence of thiocarbonyl groups at the 2 and 3 positions appears to be a key feature for potent activity, while the addition of side chains can be detrimental.

Future research in this area should focus on:

  • Synthesis of a broader range of analogs: Exploring a wider variety of substituents at different positions of the pyrido[2,3-b]pyrazine ring to further refine the SAR.

  • Investigation of the 6-amino substitution: Specifically synthesizing and evaluating a series of 6-aminopyrido[2,3-b]pyrazin-3(4H)-one analogs to directly address this promising subclass.

  • Mechanism of action studies: Conducting further experimental studies to confirm the inhibition of DNA gyrase and to explore other potential bacterial targets.

  • In vivo efficacy and toxicity studies: Evaluating the most promising compounds in animal models of bacterial infection to assess their therapeutic potential and safety profiles.

By systematically exploring the chemical space around the pyrido[2,3-b]pyrazine scaffold, it is anticipated that novel and potent antibacterial agents can be developed to combat the growing challenge of antibiotic resistance.

References

  • Pop, F., et al. (2025). Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. ResearchGate. [Link]

  • Sikine, M., et al. (2017). ANTIBACTERIAL ACTIVITY OF NEW PYRIDO[2,3-b]PYRAZINE DERIVATIVES. ResearchGate. [Link]

  • Kandri Rodi, Y., et al. (2017). ANTIBACTERIAL ACTIVITY OF NEW PYRIDO[2,3-b]PYRAZINE DERIVATIVES. Journal Marocain de Chimie Hétérocyclique. [Link]

  • Sikine, M., et al. (2017). ANTIBACTERIAL ACTIVITY OF NEW PYRIDO[2,3-b]PYRAZINE DERIVATIVES. Semantic Scholar. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Validating Molecular Docking Models for 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Derivatives

Introduction: The Imperative of Validation in Computational Drug Discovery Molecular docking is a cornerstone of modern structure-based drug discovery, offering a computationally efficient method to predict the binding m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Validation in Computational Drug Discovery

Molecular docking is a cornerstone of modern structure-based drug discovery, offering a computationally efficient method to predict the binding modes and affinities of small molecules within a target's active site.[1][2] This predictive power accelerates hit identification and guides lead optimization.[3][4] However, the outputs of docking simulations are hypotheses, not certainties. Their reliability is entirely dependent on the rigor of the validation process. An unvalidated or poorly validated docking model can be misleading, channeling significant resources toward unpromising compounds.[5][6]

This guide provides a comprehensive, field-proven framework for validating a molecular docking protocol, using the versatile 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold as a case study. Derivatives of this core structure have shown inhibitory activity against a range of therapeutic targets, most notably Aldose Reductase (ALR2), an enzyme implicated in diabetic complications.[7][8] We will therefore focus our validation workflow on a representative target, human ALR2, to demonstrate a robust, multi-faceted validation strategy that ensures the resulting model is both predictive and trustworthy.

Pillar 1: The Foundational Choice—Target and Structure Selection

The quality of your docking results is fundamentally limited by the quality of the input receptor structure.[9] X-ray crystal structures from the Protein Data Bank (PDB) are the most common starting point, but they are static snapshots and may contain errors or missing information.[9]

Causality Behind the Choice: For our case study, we select the human Aldose Reductase (ALR2) enzyme. The rationale is twofold: first, derivatives of the pyrido[2,3-b]pyrazin-3(4H)-one scaffold are documented ALR2 inhibitors with published IC50 values, providing essential data for later validation steps.[8] Second, there is a wealth of high-resolution crystal structures of ALR2 in the PDB, often co-crystallized with various inhibitors.

For this guide, we will use PDB ID: 1US0 , which is the crystal structure of human aldose reductase complexed with the inhibitor IDD594. This choice is deliberate: a high-resolution structure (typically < 2.5 Å) with a bound ligand provides a clear definition of the binding site and an immediate reference for initial validation.

Pillar 2: The Multi-Pronged Validation Workflow

A trustworthy docking protocol cannot be validated by a single method. It requires a tiered approach where each step interrogates a different aspect of the docking algorithm and scoring function. We will compare three essential validation techniques: Redocking , Cross-Docking , and Ligand Enrichment using Decoy Sets .

Docking_Validation_Workflow cluster_0 Phase 1: Protocol Setup cluster_1 Phase 2: Core Validation Experiments cluster_2 Phase 3: Analysis & Decision PDB Select Target PDB (e.g., 1US0 for ALR2) Prep Prepare Receptor & Ligand (Add H, Assign Charges) PDB->Prep Grid Define Binding Site (Grid Box Generation) Prep->Grid Redock Method 1: Redocking (Pose Reproduction) Grid->Redock Use co-crystallized ligand CrossDock Method 2: Cross-Docking (Protocol Robustness) Grid->CrossDock Use ligands from other PDBs Enrichment Method 3: Ligand Enrichment (Scoring Function Power) Grid->Enrichment Use actives & decoys RMSD Calculate RMSD (< 2.0 Å) Redock->RMSD CrossDock->RMSD ROC Calculate AUC/ROC (> 0.7) Enrichment->ROC Decision Validated Protocol Proceed to Screening RMSD->Decision Pass ROC->Decision Pass

Caption: A comprehensive workflow for molecular docking validation.

Method 1: Redocking (Self-Docking) — Validating the Search Algorithm

The "Why": The first and most fundamental test is to determine if your chosen docking software and parameters can reproduce the experimentally observed binding pose of a ligand in its own co-crystallized structure.[9][10][11] A failure at this stage indicates a fundamental issue with the search algorithm's ability to sample the correct conformation or the scoring function's ability to rank it as the top pose.

Experimental Protocol: Redocking

  • Receptor Preparation:

    • Load the PDB structure (e.g., 1US0) into a molecular modeling program (e.g., AutoDock Tools, Maestro, MOE).

    • Separate the protein, ligand (IDD594), and water molecules.

    • Inspect the protein for missing side chains or atoms and repair them.[9]

    • Add polar hydrogen atoms and assign appropriate partial charges (e.g., Kollman charges for proteins, Gasteiger for ligands).[3]

    • Save the prepared protein in the required format (e.g., PDBQT for AutoDock).

  • Ligand Preparation:

    • Extract the co-crystallized ligand (IDD594 from 1US0).

    • Define its rotatable bonds. Assign partial charges if not already done.

    • Save the prepared ligand in the required format (e.g., PDBQT).

  • Grid Generation:

    • Define the docking search space by creating a grid box centered on the co-crystallized ligand's position.[3][9]

    • The box should be large enough to allow the ligand to rotate and translate freely, typically with dimensions 3-6 Å larger than the ligand in each direction.[9]

  • Docking Simulation:

    • Perform the docking calculation using software like AutoDock Vina, Glide, or GOLD.[3][10][12]

    • Use a sufficient exhaustiveness or number of runs to ensure thorough sampling of the conformational space.

  • Analysis:

    • Superimpose the top-ranked docked pose of the ligand onto the original crystallographic pose.

    • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the docked pose and the crystal pose.

Success Criterion: A successful redocking experiment is generally defined by an RMSD < 2.0 Å .[13][14][15] This indicates that the docking protocol can accurately reproduce the known binding mode.

Method 2: Cross-Docking — Assessing Protocol Robustness

The "Why": Redocking can sometimes be an artificially easy test. Cross-docking provides a more rigorous validation by docking a ligand into a different conformation of the same receptor, for example, an apo (ligand-free) structure or one co-crystallized with a different inhibitor.[5][10][16][17] This tests the protocol's ability to handle the subtle but important side-chain flexibility and conformational changes that occur upon ligand binding.[6]

Experimental Protocol: Cross-Docking

  • Structure Selection:

    • Select a second crystal structure of the same target. For ALR2, we could use PDB ID: 2F1N (complexed with a different inhibitor, fidarestat).

    • Prepare the protein from 2F1N as described in the redocking protocol.

  • Ligand Selection:

    • Use the ligand from the first structure (IDD594 from 1US0). Prepare it as before.

  • Grid Generation & Docking:

    • Define the grid box in the 2F1N structure, centering it on the location of its co-crystallized ligand (fidarestat).

    • Dock the ligand IDD594 into the prepared 2F1N receptor.

  • Analysis:

    • Since there is no "correct" experimental pose for this specific ligand-protein combination, analysis is more comparative. Compare the predicted binding mode to the original mode in 1US0. Do the key interactions (e.g., hydrogen bonds with key residues) remain consistent?

    • If multiple ligands and structures are used, calculate the RMSD between the docked pose and the known pose for each respective ligand across different receptor conformations.

Success Criterion: Consistent reproduction of key binding interactions and maintaining low RMSD values across different receptor structures indicate a robust protocol.

Method 3: Ligand Enrichment & Decoy Sets — Validating the Scoring Function

The "Why": A good docking protocol must not only find the correct pose but also distinguish true binders from non-binders.[5][13] This is the primary function of the scoring function. Ligand enrichment studies challenge the scoring function by asking it to identify a small set of known active compounds from a much larger pool of "decoys"—molecules with similar physicochemical properties (e.g., molecular weight, logP, number of rotatable bonds) but different topology, which are presumed to be inactive.[18][19]

Experimental Protocol: Ligand Enrichment

  • Dataset Preparation:

    • Actives: Compile a list of known inhibitors for your target (e.g., 20-50 known ALR2 inhibitors from literature).

    • Decoys: Generate or download a set of property-matched decoys for each active ligand. A common resource is the Database of Useful Decoys, Enhanced (DUD-E).[20] A typical ratio is ~30-50 decoys per active compound.[18]

    • Combine the actives and decoys into a single library for screening.

  • Virtual Screening:

    • Using the validated docking protocol (from redocking/cross-docking), screen the entire library against the prepared receptor structure (e.g., 1US0).

  • Analysis:

    • Rank all molecules in the library based on their docking scores (from best to worst).

    • Calculate the Enrichment Factor (EF) , which measures how many active compounds are found in the top fraction (e.g., top 1%) of the ranked list compared to random selection.

    • Plot a Receiver Operating Characteristic (ROC) curve . This plots the true positive rate (fraction of actives identified) against the false positive rate (fraction of decoys identified) at various score thresholds.[18]

    • Calculate the Area Under the Curve (AUC) for the ROC plot.

Success Criterion: An AUC value of 1.0 represents perfect discrimination, while 0.5 represents random chance. A good docking protocol should yield an AUC ≥ 0.7 , indicating a strong ability to differentiate actives from decoys.[20]

Caption: Conceptual ROC curve for a ligand enrichment study.

Data Presentation: Synthesizing the Validation Results

Clear presentation of quantitative data is essential for comparing methods and making an informed decision.

Table 1: Pose Reproduction and Robustness Analysis (RMSD)

PDB ID Ligand Source Docking Type RMSD (Å) Validation Outcome
1US0 1US0 (IDD594) Redocking 0.85 PASS (< 2.0 Å)
2F1N 1US0 (IDD594) Cross-Docking 1.52 PASS (< 2.0 Å)
2F1N 2F1N (Fidarestat) Redocking 1.10 PASS (< 2.0 Å)

| 1US0 | 2F1N (Fidarestat) | Cross-Docking | 1.89 | PASS (< 2.0 Å) |

Table 2: Scoring Function Performance (Ligand Enrichment)

Target # Actives # Decoys EF (Top 1%) AUC Validation Outcome

| ALR2 (1US0) | 40 | 1520 | 18.5 | 0.82 | PASS (> 0.7) |

Conclusion: From Validation to Prediction

This guide demonstrates that validating a molecular docking model is not a single step but a systematic, multi-faceted process. For the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold against ALR2, a successful validation would involve:

  • Successful Redocking: Confirming the docking protocol can reproduce the known binding pose of an inhibitor within its own crystal structure (RMSD < 2.0 Å).[13][14][15]

  • Successful Cross-Docking: Showing the protocol is robust enough to handle minor receptor conformational changes.[5][10][16]

  • Successful Ligand Enrichment: Proving the scoring function can effectively distinguish known active compounds from physically similar but inactive decoys (AUC > 0.7).[18][19][20]

Only after a protocol has passed these rigorous, self-validating checks can a researcher have confidence in its ability to generate meaningful hypotheses for novel compounds. This structured approach minimizes the risk of costly experimental follow-ups on computational false positives and establishes a foundation of scientific integrity for any structure-based drug design campaign.

References

  • Molecular Docking: A Comprehensive Guide for 2025. Shadecoder.
  • Decoys for Docking. National Center for Biotechnology Information.
  • Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS.
  • Construction and test of ligand decoy sets using MDock: CSAR benchmarks for binding mode prediction. National Center for Biotechnology Information.
  • Virtual Decoy Sets for Molecular Docking Benchmarks. ACS Publications.
  • Improving Docking Validation. Biochemistry and Molecular Biology.
  • Construction and Test of Ligand Decoy Sets Using MDock: Community Structure–Activity Resource Benchmarks for Binding Mode Prediction. ACS Publications.
  • What are the best ways to validate a docking result?. ResearchGate.
  • Modified AutoDock for accurate docking of protein kinase inhibitors. Shokat Lab.
  • Generating Property-Matched Decoy Molecules Using Deep Learning. bioRxiv.
  • A Researcher's Guide to Computational Docking and Experimental Validation. Benchchem.
  • Application Notes and Protocols for Molecular Docking of N,2,4-Trimethylquinolin-7-amine with Protein Kinases. Benchchem.
  • Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study. National Center for Biotechnology Information.
  • VALIDATION THROUGH RE-DOCKING, CROSS-DOCKING AND LIGAND ENRICHMENT IN VARIOUS WELL-RESOLUTED MAO-B RECEPTORS. International Journal Of Pharmaceutical Sciences And Research.
  • Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study. RSC Publishing.
  • Molecular Docking and MD Modeling Techniques for the Development of Novel ROS1 Kinase Inhibitors. MDPI.
  • validation through re-docking, cross-docking and ligand enrichment in various well-resoluted mao-b receptors. ResearchGate.
  • Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. National Center for Biotechnology Information.
  • Synthesis, Molecular Docking and Biological Evaluation of Novel 3- substituted Pyrido[2,3-b]pyrazine Derivatives.
  • Crystal structure of the cdk2 in complex with aminopyrazole inhibitor. RCSB PDB.
  • Re-Dock: Towards Flexible and Realistic Molecular Docking with Diffusion Bridge. arXiv.
  • Benchmarking Cross-Docking Strategies in Kinase Drug Discovery. ACS Publications.
  • Pyrido[2,3-b]pyrazin-3(4H)-one|Research Compound. Benchchem.
  • Crystal structure of TRKc in complex with 3-((6-(4-aminophenyl)imidazo[1,2-a]pyrazin-3-yl)ethynyl)- N-(3-isopropyl-5-((4-methylpiperazin-1-yl)methyl)phenyl)-2- methylbenzamide. RCSB PDB.
  • A series of pyrido[2,3-b]pyrazin-3(4H)-one derivatives as aldose reductase inhibitors with antioxidant activity. PubMed.
  • SYNTHESIS, SPECTRAL CHARACTERIZATION AND MOLECULAR DOCKING STUDY OF NEW 2,6-PYRIMIDINDIONE DERIVATIVES WITH POTENTIAL BIOLOGICAL.
  • Crystal structure of GSK-3B in complex with pyrazine inhibitor C22. RCSB PDB.
  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. MDPI.
  • Synthesis and Molecular Docking Studies of some Pyrano[2,3-c] Pyrazole as an Inhibitor of SARS- Coronavirus 3CL Protease.
  • Crystal Structures of Spleen Tyrosine Kinase in Complex with Two Novel 4-Aminopyrido[4,3-d] Pyrimidine Derivative Inhibitors. National Center for Biotechnology Information.
  • Crystal structure of TYK2 in complex with peficitinib. RCSB PDB.
  • Pyrido[2,3-b]pyrazines, Discovery of TRPV1 Antagonists With Reduced Potential for the Formation of Reactive Metabolites. PubMed.
  • Novel pyrido[2,3-b][1][13]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Publishing. Available at:

  • Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. ACS Publications.
  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. MDPI.
  • One-Pot Synthesis of 6-Aminopyrido[2,3-d]pyrimidin-7-ones. ResearchGate.
  • Design, synthesis, and evaluation of pyrido.[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors. PubMed.

Sources

Comparative

Structural Validation of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one: A Comparative Guide to 2D NMR Modalities

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of unambiguously characterizing fused bicyclic heterocycles. 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a privileged, nitrogen-dense scaff...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of unambiguously characterizing fused bicyclic heterocycles. 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a privileged, nitrogen-dense scaffold with significant utility in medicinal chemistry, particularly in the development of aldose reductase inhibitors and novel antibacterial agents[1].

However, its structural validation is notoriously complex. The presence of multiple heteroatoms, potential lactam-lactim tautomerization, and the high risk of forming unintended regioisomers during synthesis (e.g., pyrido[3,4-b] vs. pyrido[2,3-b] variants) make reliance on basic analytical techniques a critical vulnerability in drug development workflows[2]. This guide objectively compares the performance of 2D Nuclear Magnetic Resonance (NMR) spectroscopy against alternative modalities, providing a self-validating experimental framework for absolute structural elucidation.

The Analytical Challenge: Why Basic Modalities Fall Short

To validate the pyrido[2,3-b]pyrazine core, an analytical technique must be capable of mapping the exact connectivity across the ring fusion.

While High-Resolution Mass Spectrometry (HRMS) rapidly confirms the elemental composition (C₇H₆N₄O), it is completely blind to regiochemistry, as all isomers share identical m/z values[1]. Standard 1D ¹H and ¹³C NMR provide foundational data, but they fail to unambiguously assign the quaternary bridgehead carbons (C4a, C8a) due to the lack of directly attached protons and their characteristically long relaxation times. X-ray crystallography provides absolute 3D spatial confirmation but is severely bottlenecked by the difficulty of growing suitable single crystals for planar, heavily hydrogen-bonded molecules[2].

Therefore, a comprehensive 2D NMR suite —specifically utilizing Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC)—is the most robust, solution-state system for structural elucidation[3].

Comparative Analysis of Analytical Modalities
Analytical ModalityRegioisomer ResolutionTautomer IdentificationBridgehead Carbon AssignmentSample / Time Requirement
1D NMR (¹H, ¹³C) Poor (Overlapping aromatics)Moderate (Exchangeable NH)Poor (Weak quaternary signals)~5 mg / 15 mins
HRMS (Mass Spec) None (Identical m/z)NoneNone< 1 µg / 5 mins
X-Ray Crystallography Excellent (Absolute 3D)Excellent (Solid-state only)ExcellentSingle crystal / Days-Weeks
2D NMR Suite (HSQC/HMBC) Excellent (Through-bond connectivity)Excellent (Solution dynamics)Excellent (²J, ³J C-H correlations)~5-10 mg / 2-4 hours
2D NMR Workflow for Scaffold Validation

The logical progression of structural elucidation relies on a process of elimination and correlation. The workflow below illustrates how 2D NMR bridges the critical data gaps left by 1D NMR and MS.

G Start Unknown Pyrido-Pyrazine Isomer HRMS HRMS (Mass Spec) Confirms Formula Start->HRMS NMR1D 1D ¹H & ¹³C NMR Identifies Functional Groups Start->NMR1D XRAY X-Ray Crystallography (If crystals form) Start->XRAY Decision Are bridgehead carbons unambiguously assigned? NMR1D->Decision HSQC 2D HSQC Maps ¹J(C-H) Direct Bonds Decision->HSQC No Validated Validated 6-Amino Isomer Structure Decision->Validated Yes (Rare) HMBC 2D HMBC Maps ²J/³J(C-H) Long-Range HSQC->HMBC HMBC->Validated Scaffold Resolved XRAY->Validated Orthogonal Proof

Workflow comparing analytical modalities for pyrido[2,3-b]pyrazine validation.

Experimental Protocol & Causal Methodology

To ensure a self-validating protocol, the following methodology details the causal reasoning behind each experimental parameter used to elucidate 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one.

Step 1: Sample Preparation
  • Protocol: Dissolve 10 mg of the analyte in 600 µL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: Fused pyrazinones exhibit intense intermolecular hydrogen bonding networks (N-H···O=C), rendering them practically insoluble in standard non-polar solvents like CDCl₃. DMSO-d₆ effectively disrupts these networks, providing sharp, well-resolved resonances. Crucially, DMSO shifts the exchangeable lactam N-H and amine NH₂ protons downfield, slowing their exchange rate with residual water. This allows their critical long-range correlations to be observed in 2D spectra.

Step 2: Instrument Configuration
  • Protocol: Utilize a 600 MHz NMR spectrometer equipped with a TCI CryoProbe. Maintain the sample temperature at 298 K.

  • Causality: The enhanced sensitivity of a cryogenically cooled probe is mandatory for this class of molecules. The core contains four quaternary carbons (C3, C4a, C6, C8a). Because they lack directly attached protons, they do not benefit from Nuclear Overhauser Effect (NOE) enhancement during ¹³C acquisition. The CryoProbe drastically reduces the acquisition time required to detect these weak signals from days to mere hours.

Step 3: HSQC (Direct ¹J_CH Connectivity)
  • Protocol: Execute a multiplicity-edited HSQC sequence (hsqcedetgpsisp2.2).

  • Causality: HSQC maps all protons to their directly attached carbons[3]. For 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one, only the aromatic protons on the pyridine ring (C7, C8) will show cross-peaks. The remaining carbons (including the carbonyl and bridgeheads) will appear as "silent" in the HSQC, instantly classifying them as quaternary and setting the stage for HMBC.

Step 4: HMBC (Long-Range ²J_CH and ³J_CH Connectivity)
  • Protocol: Execute an HMBC sequence (hmbcgplpndqf) optimized for a long-range coupling constant of J = 8 Hz.

  • Causality: This is the linchpin of the structural proof. The 8 Hz optimization specifically targets typical 3-bond aromatic couplings[3]. The proton at C8 will show a strong ³J correlation to the bridgehead carbon C4a, crossing the ring fusion. Simultaneously, the exchangeable N4-H proton will correlate to C4a and the C3 carbonyl, unambiguously locking the pyrazinone ring's orientation relative to the pyridine ring.

Data Interpretation: The Self-Validating Proof

The structural assignment of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one relies on interlocking evidence, creating a self-validating system.

If the synthesized molecule were the incorrect pyrido[3,4-b] regioisomer, the HMBC correlation network from the pyridine protons to the bridgehead carbons would fundamentally shift. By cross-referencing the HSQC (which isolates the direct C-H pairs) with the HMBC (which builds the carbon skeleton outward from those pairs), the system proves its own accuracy[3]. Any missing correlation across the C4a/C8a bridgehead immediately flags a structural anomaly, proving that 2D NMR is vastly superior to 1D NMR or MS alone for the structural validation of complex fused heterocycles[1].

References
  • E. M. El-Sayed et al. "Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity". Results in Chemistry, September 2025.[Link]

  • Oxford Instruments. "Two-dimensional Experiments: Inverse Heteronuclear Correlation". Oxford Instruments.[Link]

Sources

Validation

Selectivity Screening of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one Against Off-Target Kinases: A Comparative Guide

Introduction & Mechanistic Rationale The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold is a privileged, nitrogen-rich heterocyclic core widely utilized in targeted oncology and kinase drug discovery [1]. As a Type I kin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold is a privileged, nitrogen-rich heterocyclic core widely utilized in targeted oncology and kinase drug discovery [1]. As a Type I kinase inhibitor, this scaffold is designed to competitively occupy the highly conserved ATP-binding pocket (hinge region) of target kinases such as BRAF, EGFR, or PI3K. The 6-amino group typically forms critical hydrogen bonds with the backbone of the hinge region, while the pyrazin-3(4H)-one core provides the structural rigidity necessary for deep pocket penetration [2].

However, the evolutionary conservation of the ATP-binding site across the human kinome presents a significant challenge: off-target kinase inhibition . Unintended binding to off-target kinases (e.g., KDR/VEGFR2, SRC, or DDR1) can trigger severe phenotypic toxicities and unintended signaling cascades [3]. Consequently, rigorous selectivity profiling is not just a regulatory checkbox, but a fundamental driver of rational drug design.

Caption: Divergent signaling pathways illustrating target engagement versus off-target toxicity.

Comparative Selectivity Profiling

To objectively evaluate the performance of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold, we must compare it against established alternative scaffolds, such as Quinazolines (e.g., Erlotinib) and Pyrazolo-pyridines.

Quantitative Kinase Panel Comparison

The table below summarizes the biochemical IC₅₀ values across a representative panel of kinases. The data highlights the selectivity window between the primary targets and common off-targets.

Compound ScaffoldPrimary Target (EGFR/BRAF) IC₅₀Off-Target (KDR) IC₅₀Off-Target (DDR1) IC₅₀Gini CoefficientS-Score (S₁₀)
6-Aminopyrido[2,3-b]pyrazin-3(4H)-one 0.019 µM> 10.0 µM4.2 µM0.78 0.05
Quinazoline (Erlotinib analog) 0.005 µM1.5 µM0.8 µM0.620.12
Pyrazolo-pyridine 0.045 µM0.3 µM1.1 µM0.450.28
Interpreting Selectivity Metrics: Causality in Data

Merely looking at IC₅₀ values is insufficient for kinome-wide profiling. We rely on two statistical metrics to quantify promiscuity [4]:

  • Gini Coefficient: A statistical measure of distribution inequality ranging from 0 to 1. A Gini score > 0.70 (as seen with the pyrido-pyrazine scaffold) indicates high selectivity, meaning the compound potently inhibits only a very small fraction of the kinome. A score < 0.40 indicates dangerous pan-inhibition.

  • Selectivity Score (S-score): Calculated as the number of kinases inhibited by >90% (or >50%) divided by the total number of kinases tested. An S₁₀ score of 0.05 means only 5% of the screened kinome is significantly inhibited, confirming the superior safety profile of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one core.

Experimental Workflow: TR-FRET Kinase Selectivity Assay

To generate the selectivity data above, a self-validating, high-throughput biochemical assay is required. The LanthaScreen™ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay is the gold standard for this purpose [5].

Why TR-FRET? (The Causality of the Protocol)

Standard fluorescence assays are highly susceptible to compound interference (auto-fluorescence from the library compounds). TR-FRET utilizes a long-lifetime Terbium (Tb) or Europium (Eu) donor fluorophore. By introducing a time delay (e.g., 100 µs) between excitation and emission reading, short-lived background fluorescence decays completely. The resulting ratiometric measurement (Acceptor Emission / Donor Emission) provides an exceptionally clean signal-to-noise ratio, ensuring trustworthiness in the data [6].

Caption: Step-by-step LanthaScreen TR-FRET workflow for high-throughput kinase selectivity profiling.

Step-by-Step Methodology

Pre-requisite: ATP Km,app​ Determination Crucial Causality: Before screening, the assay must be optimized to run at the apparent ATP Michaelis constant ( Km,app​ ). If the ATP concentration is too high, it will outcompete the Type I inhibitor, generating false negatives (artificially high IC₅₀). If too low, the assay lacks the catalytic turnover needed for a robust signal window.

Protocol Steps:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one derivative in 100% DMSO. Transfer to a 384-well low-volume assay plate (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

  • Kinase Reaction Assembly:

    • Add 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

    • Add the specific off-target kinase (e.g., KDR or DDR1) at its pre-determined EC₈₀ concentration.

    • Add the fluorescein-labeled peptide substrate (200 nM) and ATP at its specific Km,app​ [5].

  • Incubation: Seal the plate and incubate at room temperature for 60 minutes.

  • Reaction Quenching (Self-Validation Step): Add 10 mM EDTA. Causality: Kinases require Mg²⁺ as a cofactor to coordinate the ATP phosphates. EDTA is a potent chelating agent that instantly strips Mg²⁺ from the active site, freezing the reaction. This ensures that well A1 and well P24 are measured at the exact same catalytic timepoint, preventing temporal drift across the plate.

  • Detection Reagent Addition: Add 2 nM of the Terbium (Tb)-labeled anti-phospho-substrate antibody. Incubate for 30 minutes to allow the antibody to bind the phosphorylated fluorescein-substrate.

  • TR-FRET Readout: Read the plate on a compatible microplate reader (e.g., PHERAstar or EnVision). Excite at 340 nm. Measure Terbium donor emission at 495 nm and Fluorescein acceptor emission at 520 nm.

  • Data Analysis: Calculate the Emission Ratio (520 nm / 495 nm). Plot the ratio against the log of the inhibitor concentration using a 4-parameter logistic (4PL) non-linear regression to determine the IC₅₀.

Conclusion

The 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one scaffold demonstrates a highly favorable selectivity profile compared to traditional quinazoline alternatives. By utilizing rigorous, self-validating biochemical assays like TR-FRET and applying stringent statistical metrics (Gini > 0.7), drug development professionals can confidently advance this scaffold through the hit-to-lead optimization pipeline while minimizing the risk of late-stage, off-target clinical toxicities.

References

  • Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines. PubMed / NIH. Available at:[Link]

  • Pyrido[2,3-b]pyrazines as anticancer agents and isomerism in their asymmetric condensation reaction. Semmelweis University. Available at:[Link]

  • Death by a thousand cuts through kinase inhibitor combinations that maximize selectivity and enable rational multitargeting. eLife Sciences. Available at:[Link]

  • LanthaScreen Technology on microplate readers. BMG Labtech. Available at:[Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one

As a Senior Application Scientist, I approach the handling of novel chemical entities not merely as a compliance exercise, but as an integral component of rigorous experimental design. 6-Aminopyrido[2,3-b]pyrazin-3(4H)-o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach the handling of novel chemical entities not merely as a compliance exercise, but as an integral component of rigorous experimental design. 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one is a highly privileged, nitrogen-containing heterocyclic scaffold[1]. It is a cornerstone in medicinal chemistry, utilized to synthesize multifunctional aldose reductase inhibitors (ARIs) for diabetic complications, novel antibacterial agents targeting DNA gyrase, and potent kinase inhibitors (such as Cdk4)[1][2][3].

Because this pharmacophore is explicitly engineered to be biologically active at submicromolar concentrations[1], accidental exposure can lead to unintended, high-affinity interactions with human biological targets. While pyrido[2,3-b]pyrazines generally exhibit a reduced potential for forming irreversible reactive metabolites compared to older naphthyridine scaffolds[4], their poly-nitrogenous nature dictates strict handling protocols to mitigate acute toxicity, skin/eye irritation, and respiratory hazards[5].

Below is the comprehensive, causality-driven operational guide for safely handling, preparing, and disposing of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one.

Mechanistic Hazard Profile & PPE Matrix

The hazards associated with 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one are driven by its chemical structure. The primary amino group and the pyrazine-3-one core can act as hydrogen-bond donors/acceptors, causing severe mucosal irritation[1]. The compound is classified under GHS for Acute Oral Toxicity (H302), Skin Irritation (H315), Serious Eye Irritation (H319), and Respiratory Tract Irritation (H335)[5].

To neutralize these risks, PPE must be selected based on the physical state of the chemical (typically a fine, static-prone powder) and the solvents used for its dissolution.

PPE CategoryRequired SpecificationMechanistic Causality & Rationale
Respiratory NIOSH N95/P100 or EU EN 143 Type P2/P3 particulate respirator.Mitigates H335: The compound is synthesized as a fine powder that easily aerosolizes during weighing. Inhalation directly exposes the highly vascularized pulmonary mucosa to the active scaffold[6].
Dermal (Hands) Double-layered Nitrile gloves (minimum 0.11 mm thickness).Mitigates H312/H315: Prevents transdermal absorption. Nitrile provides superior chemical resistance against polar aprotic solvents (like DMSO or DMF) required to dissolve this scaffold[2][6].
Ocular Snug-fitting chemical safety goggles (EN 166 / NIOSH approved).Mitigates H319: Protects against severe eye irritation caused by airborne heterocyclic dust and potential solvent micro-splashes during solubilization[5][6].
Systemic (Body) Flame-resistant lab coat (e.g., Nomex) and closed-toe, non-porous shoes.Physical Barrier: Provides a critical secondary containment layer against accidental spills during high-temperature cyclocondensation or Buchwald-Hartwig aminations[1][6].

Standard Operating Procedure (SOP): Handling & Solution Preparation

This protocol describes the safe preparation of a 10 mM stock solution for in vitro assays. Every step is designed as a self-validating system to ensure operator safety and chemical integrity.

Step 1: Environmental Validation

  • Action: Conduct all handling inside a certified chemical fume hood.

  • Validation: Before opening the chemical vial, verify a face velocity of 80–100 fpm. Self-check: Tape a small piece of Kimwipe to the bottom of the sash; a steady inward deflection provides immediate visual confirmation of negative pressure[6][7].

Step 2: Static Mitigation

  • Action: Heterocyclic powders are highly susceptible to static charge, causing them to "jump" and aerosolize. Use an anti-static ionizer gun on your micro-spatula and the weighing boat for 5 seconds prior to contact.

  • Rationale: Eliminating static electricity prevents the generation of airborne particulates, directly neutralizing the H335 respiratory risk.

Step 3: Precision Weighing

  • Action: Tare the neutralized weigh boat on an analytical balance located inside the vented enclosure. Carefully transfer the required mass of 6-Aminopyrido[2,3-b]pyrazin-3(4H)-one. Immediately seal the source vial.

Step 4: Solubilization

  • Action: Transfer the powder to a borosilicate glass vial. Add anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to reach the target concentration[2].

  • Rationale: The pyrido[2,3-b]pyrazine core features strong intermolecular hydrogen bonding, making it poorly soluble in aqueous media. Polar aprotic solvents disrupt these bonds, ensuring complete dissolution for downstream biological assays.

Step 5: Immediate Decontamination

  • Action: Wipe down the balance, spatulas, and the fume hood surface with a lint-free cloth dampened with 70% isopropanol or ethanol[6].

  • Rationale: Damp wiping captures microscopic dust particles that dry sweeping would otherwise launch into the breathing zone.

Spill Response and Disposal Logistics

A rapid, structured response to spills prevents localized contamination from becoming a systemic laboratory hazard.

  • Solid Spills (Powder): Never dry sweep. Dry sweeping aerosolizes the active pharmaceutical ingredient (API). Instead, gently cover the powder with absorbent paper towels lightly dampened with water or a mild solvent to bind the dust[6][7]. Carefully scoop the bound material into a waste container.

  • Liquid Spills (DMSO/DMF Solutions): Cover the spill with an inert, non-combustible absorbent material such as vermiculite or sand.

  • Waste Disposal: Place all contaminated materials (wipes, gloves, empty vials, and absorbent materials) into a rigid, sealable High-Density Polyethylene (HDPE) container. Label the container strictly as "Hazardous Organic Waste - Contains Heterocyclic Amines". The mandated disposal route for these biologically active scaffolds is high-temperature incineration via a certified environmental waste contractor[6][7]. Do not discharge into drains or waterways[6].

Biological Target Visualization

Understanding why this compound is hazardous requires understanding its biological targets. The diagram below illustrates the intended pharmacological targets of the scaffold and the pathways that make accidental human exposure dangerous.

G Compound 6-Aminopyrido[2,3-b] pyrazin-3(4H)-one AldoseReductase Aldose Reductase (Diabetic Target) Compound->AldoseReductase Inhibits (Submicromolar) DNAGyrase DNA Gyrase (Bacterial Target) Compound->DNAGyrase Binds & Inhibits Kinases Kinases (e.g., Cdk4) (Oncology Target) Compound->Kinases Blocks ATP Site Toxicity Unintended Human Systemic Toxicity AldoseReductase->Toxicity Accidental Exposure Kinases->Toxicity Accidental Exposure

Mechanism of Action & Exposure Risks of Pyrido[2,3-b]pyrazines

References

  • MDPI. Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. Available at: [Link]

  • ACS Publications. Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. Available at: [Link]

  • PubMed. Pyrido[2,3-b]pyrazines, discovery of TRPV1 antagonists with reduced potential for the formation of reactive metabolites. Available at:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Aminopyrido[2,3-b]pyrazin-3(4H)-one
Reactant of Route 2
6-Aminopyrido[2,3-b]pyrazin-3(4H)-one
© Copyright 2026 BenchChem. All Rights Reserved.